(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• CAS: 157007-54-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a chiral building block essential in the synthesis of various pharmaceutical compounds. This document outlines key physicochemical data, details the experimental protocols for their determination, and includes a representative synthetic workflow.

Core Physical and Chemical Properties

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, also known by its CAS Number 137496-71-0, is a cyclic secondary amine derivative protected with a tert-butoxycarbonyl (Boc) group. This structural feature makes it a valuable intermediate in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs). A summary of its key physical properties is presented below.

Property	Value
Molecular Formula	C₁₀H₁₉NO₂
Molecular Weight	185.263 g/mol [1]
Appearance	Not explicitly stated, but typically a liquid at room temperature
Boiling Point	234.0 ± 9.0 °C at 760 mmHg[1]
Density	1.0 ± 0.1 g/cm³[1]
Refractive Index (n_D)	1.463[1]
Vapor Pressure	0.1 ± 0.5 mmHg at 25°C[1]
Flash Point	95.3 ± 18.7 °C[1]
LogP	1.99[1]
Solubility	Expected to be soluble in common organic solvents.

Experimental Protocols

The following sections describe standardized methodologies for the determination of the key physical properties of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube or melting point apparatus with a heating block

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube (fusion tube)

• Heat source (e.g., Bunsen burner or heating mantle)

• Liquid sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

Procedure:

• A small amount of the liquid sample is placed into the fusion tube.

• The capillary tube, with its open end downwards, is placed into the fusion tube containing the sample.

• The fusion tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling liquid (e.g., mineral oil) or an aluminum heating block.

• The apparatus is heated slowly and uniformly.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is carefully adjusted so that the bubbles emerge at a slow and steady rate.

• The heat source is then removed, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Objective: To measure the mass per unit volume of the substance.

Apparatus:

• Pycnometer or a calibrated volumetric flask

• Analytical balance

• Liquid sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Temperature-controlled water bath

Procedure:

• The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The temperature of the sample should be controlled, typically at 20°C or 25°C.

• The filled pycnometer is weighed again to determine the mass of the liquid.

• The volume of the pycnometer is known or can be determined by filling it with a liquid of known density (e.g., deionized water).

• The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Refractive Index

Objective: To measure the extent to which light is refracted when passing through the liquid.

Apparatus:

• Abbe refractometer

• Light source (typically a sodium D-line lamp, 589 nm)

• Liquid sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Constant temperature water bath

Procedure:

• The refractometer is calibrated using a standard liquid with a known refractive index.

• A few drops of the liquid sample are placed on the prism of the refractometer.

• The prism is closed, and the sample is allowed to equilibrate to the desired temperature (commonly 20°C) by circulating water from the constant temperature bath.

• The light source is switched on, and the telescope is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• The refractive index is read directly from the instrument's scale.

Determination of Solubility (Shake-Flask Method)

Objective: To determine the maximum amount of the solute that can dissolve in a given amount of solvent at a specific temperature.

Apparatus:

• Vials with screw caps

• Thermostatic shaker or water bath

• Analytical balance

• Filtration device (e.g., syringe filter)

• Analytical instrument for quantification (e.g., HPLC, GC, or UV-Vis spectrophotometer)

• Solute: (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Solvent of interest

Procedure:

• An excess amount of the solid form of the compound (if available, otherwise the liquid is added) is added to a vial containing a known volume of the solvent.

• The vial is sealed and placed in a thermostatic shaker set to a constant temperature (e.g., 25°C).

• The mixture is agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, the mixture is allowed to stand to allow any undissolved solid to settle.

• A sample of the supernatant is carefully withdrawn and filtered to remove any suspended solid particles.

• The concentration of the solute in the filtered solution is determined using a suitable and validated analytical method. This concentration represents the solubility of the compound in that solvent at the specified temperature.

Synthetic Workflow

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a chiral intermediate often synthesized from commercially available starting materials. A common synthetic approach involves the protection of the amine group of a chiral pyrrolidine derivative. The following diagram illustrates a generalized workflow for the synthesis of an N-Boc protected pyrrolidine.

Caption: General experimental workflow for the synthesis of N-Boc protected 2-methylpyrrolidine.

References

• 1. CAS#:137496-71-0 | tert-Butyl (2R)-2-methylpyrrolidine-1-carboxylate | Chemsrc [chemsrc.com]

An In-depth Technical Guide to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

CAS Number: 137496-71-0

This technical guide provides a comprehensive overview of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a chiral heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development and asymmetric synthesis. This document details its physicochemical properties, a comprehensive synthesis protocol, and its applications as a valuable building block in the creation of complex molecules.

Physicochemical Properties

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, also known as N-Boc-(R)-2-methylpyrrolidine, is a stable, non-polar compound. Below is a summary of its key physical and chemical properties.

Property	Value
Molecular Formula	C₁₀H₁₉NO₂
Molecular Weight	185.26 g/mol
CAS Number	137496-71-0
Appearance	Colorless to pale yellow oil
Boiling Point	234.0 ± 9.0 °C at 760 mmHg[1]
Density	1.0 ± 0.1 g/cm³[1]
Flash Point	95.3 ± 18.7 °C[1]
Refractive Index	1.463[1]
LogP	1.99[1]
PSA	29.54000[1]

Synthesis

The synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate can be achieved through a multi-step process starting from the readily available chiral precursor, (S)-prolinol. The following experimental protocol is adapted from established methodologies for the preparation of N-protected 2-methylpyrrolidines.[2]

Experimental Protocol: Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

This synthesis involves three main stages: N-protection of the starting material, conversion of the hydroxyl group to a suitable leaving group, and subsequent reduction to the methyl group.

Step 1: N-protection of (S)-prolinol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve (S)-prolinol in a suitable solvent such as dichloromethane (DCM).

• Addition of Boc Anhydride: Cool the solution to 0°C using an ice bath. Add di-tert-butyl dicarbonate (Boc₂O) and a base, such as triethylamine (Et₃N), dropwise to the solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with water and extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-Boc-(S)-prolinol.

Step 2: Conversion to a Mesylate Intermediate

• Reaction Setup: Dissolve the N-Boc-(S)-prolinol obtained in Step 1 in anhydrous DCM and cool to 0°C.

• Mesylation: Add triethylamine followed by the dropwise addition of methanesulfonyl chloride.

• Reaction: Stir the reaction mixture at room temperature overnight.

• Work-up: Wash the reaction mixture with 1 M aqueous H₃PO₄ and saturated NaHCO₃. Dry the organic layer over MgSO₄, filter, and concentrate to obtain tert-butyl (2S)-2-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate.

Step 3: Reduction to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Reaction Setup: Dissolve the mesylate intermediate from Step 2 in anhydrous tetrahydrofuran (THF) and cool to 0°C.

• Reduction: Add a reducing agent, such as Lithium triethylborohydride, dropwise to the solution.

• Reaction: Reflux the reaction mixture overnight.

• Work-up: After cooling to 0°C, slowly add water to quench the reaction. Extract the mixture with ethyl acetate. Wash the combined organic layers with water, 1 M H₃PO₄, and saturated NaHCO₃. Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to yield (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as an oil.[2]

Synthesis Workflow Diagram

Caption: Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Applications in Drug Discovery and Asymmetric Synthesis

The pyrrolidine scaffold is a prevalent structural motif in a vast number of FDA-approved pharmaceuticals and biologically active natural products. Its rigid, five-membered ring structure provides a well-defined three-dimensional orientation for appended functional groups, making it an ideal building block for creating molecules with specific biological targets.

While specific signaling pathways involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate are not extensively documented in publicly available literature, its utility as a chiral intermediate is well-established in the synthesis of more complex molecules. The Boc-protected nitrogen allows for a wide range of chemical transformations at other positions of the pyrrolidine ring, and the Boc group can be readily removed under acidic conditions to reveal the secondary amine for further functionalization.

The enantiomerically pure nature of this compound makes it a valuable tool in asymmetric catalysis , where it can be incorporated into chiral ligands for metal-catalyzed reactions or used as a core structure for organocatalysts. These catalysts are instrumental in the stereoselective synthesis of new chemical entities, a critical aspect of modern drug discovery. The methyl group at the 2-position provides steric hindrance that can influence the stereochemical outcome of reactions in which it participates.

Logical Relationship in Asymmetric Synthesis

Caption: Role as a chiral building block in asymmetric synthesis.

Conclusion

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a key chiral intermediate with significant potential in the fields of medicinal chemistry and asymmetric synthesis. The synthetic route outlined in this guide provides a reliable method for its preparation from a commercially available starting material. Its well-defined stereochemistry and the versatility of the Boc protecting group make it an invaluable tool for the construction of complex, enantiomerically pure molecules, thereby facilitating the discovery and development of novel therapeutics. Further research into the specific biological activities of derivatives of this compound is warranted.

References

• 1. 137496-71-0 (S)-tert-Butyl 2-methylpyrrolidine-1-carboxylate AKSci 6588AA [aksci.com]
• 2. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a valuable chiral building block in organic synthesis and drug discovery. This document details its physicochemical properties, a comprehensive synthesis protocol, and its application in the development of novel therapeutics, particularly focusing on its role in asymmetric synthesis.

Core Physicochemical and Molecular Data

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, also known as N-Boc-(R)-2-methylpyrrolidine, is a carbamate-protected form of the chiral amine (R)-2-methylpyrrolidine. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and solubility in organic solvents, making it a versatile intermediate in multi-step syntheses.

Property	Value	Reference
Molecular Formula	C₁₀H₁₉NO₂
Molecular Weight	185.26 g/mol
Appearance	Colorless to light yellow liquid	[1]
Density	0.842 g/mL at 25 °C (for (R)-2-methylpyrrolidine)	[1]
Optical Rotation	[α]D20 = -18 ± 2° (c=1 in MeOH) (for (R)-2-methylpyrrolidine)	[1]
Storage Temperature	2 - 8 °C	[1]

Enantioselective Synthesis Protocol

The synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate can be achieved through a stereospecific route starting from the commercially available chiral precursor, (S)-prolinol. The following protocol is adapted from established procedures in the field.[2]

Step 1: Boc Protection of (S)-Prolinol

• To a solution of (S)-prolinol in a suitable solvent such as dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O) and a base like triethylamine (Et₃N).

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is worked up by washing with aqueous solutions to remove the base and any water-soluble byproducts.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate.

Step 2: Conversion of the Hydroxymethyl Group to a Leaving Group

• The hydroxyl group of the Boc-protected (S)-prolinol is converted into a good leaving group, typically a mesylate or tosylate.

• Dissolve the alcohol in a suitable solvent like DCM and cool to 0 °C.

• Add a base, such as triethylamine, followed by the dropwise addition of methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl).

• The reaction is stirred at low temperature and then allowed to warm to room temperature.

• Work-up involves washing with aqueous solutions to remove salts, followed by drying and concentration of the organic phase to yield the sulfonate ester.

Step 3: Reductive Cleavage to Form the Methyl Group

• The sulfonate ester is then subjected to reductive cleavage to afford the desired methyl group with inversion of stereochemistry.

• A solution of the sulfonate ester in an anhydrous solvent such as tetrahydrofuran (THF) is treated with a reducing agent like lithium triethylborohydride (LiBHEt₃).[2]

• The reaction is typically heated to reflux to ensure complete conversion.

• After cooling, the reaction is carefully quenched with water and the product is extracted into an organic solvent.

• The organic extracts are washed, dried, and concentrated. The crude product is then purified by column chromatography to yield pure (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate.

Application in Asymmetric Synthesis and Drug Discovery

Chiral pyrrolidine scaffolds are privileged structures in medicinal chemistry, appearing in a significant number of FDA-approved drugs.[3] Their rigid, five-membered ring system provides a well-defined three-dimensional orientation for appended functional groups, which is crucial for specific interactions with biological targets.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate serves as a key chiral building block in the synthesis of complex molecules with high enantiomeric purity. Its applications span various therapeutic areas, including the development of inhibitors for enzymes such as the enoyl-acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis, a critical target for anti-TB drug discovery.[4]

The following diagram illustrates a conceptual workflow for the utilization of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate in a drug discovery program.

References

• 1. chemimpex.com [chemimpex.com]
• 2. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate from (R)-prolinol

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide for the stereoselective synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a valuable chiral building block in pharmaceutical research, starting from the readily available chiral precursor, (R)-prolinol. The described methodology follows a robust and scalable multi-step pathway involving amine protection, sulfonate ester formation, and reductive deoxygenation.

Synthetic Strategy Overview

The synthesis initiates with the protection of the secondary amine of (R)-prolinol using a tert-butoxycarbonyl (Boc) group. The resulting primary alcohol is then activated by conversion to a sulfonate ester, a good leaving group. Finally, the sulfonate is displaced through a reductive process to yield the target methyl group, thereby establishing the desired (R)-2-methylpyrrolidine scaffold.

Caption: High-level overview of the synthetic workflow.

Detailed Experimental Protocols

Step 1: Synthesis of (R)-tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (Boc-(R)-prolinol)

The first step involves the protection of the secondary amine of (R)-prolinol with a tert-butoxycarbonyl (Boc) group to prevent side reactions in subsequent steps. This is a standard procedure accomplished using di-tert-butyl dicarbonate (Boc₂O).

• Reaction Scheme: (R)-prolinol + Boc₂O → (R)-tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate

• Experimental Protocol:

  • Dissolve (R)-prolinol in a suitable solvent such as dichloromethane (CH₂Cl₂) or a biphasic mixture of chloroform and aqueous sodium bicarbonate.[1]

  • Add di-tert-butyl dicarbonate (Boc₂O) to the solution. The reaction can be performed at room temperature or with gentle heating.[1]

  • If using an aqueous base like sodium bicarbonate, the reaction is typically stirred vigorously for several hours.[1]

  • Upon completion, the organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrated under reduced pressure to yield the crude product.

  • Purification via silica gel chromatography is typically not required for this step if high-purity starting material is used, as the reaction is generally clean and high-yielding.

Step 2: Synthesis of (R)-tert-Butyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate

The hydroxyl group of Boc-(R)-prolinol is converted into a better leaving group by tosylation with p-toluenesulfonyl chloride (TsCl) in the presence of a base. This activation is critical for the subsequent reduction step.

• Reaction Scheme: Boc-(R)-prolinol + TsCl → (R)-tert-Butyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate

• Experimental Protocol:

  • Dissolve (R)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (15 g, 75 mmol) in a mixture of pyridine (42 mL) and dichloromethane (100 mL) and cool the solution to 0°C in an ice bath.[2]

  • Prepare a solution of 4-toluenesulfonyl chloride (15.68 g, 82.55 mmol) in dichloromethane (75 mL).[2]

  • Add the tosyl chloride solution dropwise to the well-stirred Boc-prolinol solution, ensuring the reaction temperature is maintained below 0°C.[2]

  • After the addition is complete, stir the reaction mixture at 0°C for a specified period until the reaction is complete (monitored by TLC).

  • Perform an aqueous workup by washing the reaction mixture sequentially with water, dilute acid (e.g., 1N HCl) to remove pyridine, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the tosylated product, which can be used in the next step, often without further purification.[3] A yield of 93% for this step has been reported.[3]

Step 3: Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

The final step involves the conversion of the tosylate into the target methyl group. A common method involves an intermediate iodination followed by catalytic hydrogenation.

• Reaction Scheme:

  • (R)-tert-Butyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate + Metal Iodide → (R)-tert-Butyl 2-(iodomethyl)pyrrolidine-1-carboxylate

  • (R)-tert-Butyl 2-(iodomethyl)pyrrolidine-1-carboxylate + H₂/Catalyst → (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Experimental Protocol (Two-step reduction via Iodide):

  • Iodination: React the N-protected-2-(tosyloxymethyl)pyrrolidine with a metal iodide salt (e.g., sodium iodide or potassium iodide) in a suitable solvent like acetone to provide the N-protected-2-(iodomethyl)pyrrolidine.[2]

  • Hydrogenation: The resulting N-protected-2-(iodomethyl)pyrrolidine is then hydrogenated using a palladium catalyst (e.g., palladium on carbon) under a hydrogen atmosphere to yield the final N-protected-2-(R)-methylpyrrolidine.[2]

Data Presentation

The following table summarizes the key transformations and reported yields for the synthesis.

Step	Starting Material	Product	Key Reagents	Reported Yield	Reference
1	(R)-Prolinol	(R)-tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate	Boc₂O	High (Typically >95%)	[1]
2	Boc-(R)-prolinol	(R)-tert-Butyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate	TsCl, Pyridine, CH₂Cl₂	93%	[3]
3	Boc-(R)-prolinol tosylate	(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	1. Metal Iodide2. H₂, Pd Catalyst	Not specified	[2]

Reaction Pathway Visualization

The chemical transformations are detailed in the diagram below, illustrating the progression from the starting material to the final product with key reagents for each step.

References

• 1. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 2. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Spectroscopic and Methodological Profile of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a key building block in synthetic organic chemistry and drug discovery. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for the compound, alongside the experimental protocols for these analyses.

Spectroscopic Data

The following tables summarize the key spectroscopic data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.87 – 3.78	m	1H	CH
3.40 – 3.26	m	2H	CH₂
1.99 – 1.73	m	4H	CH₂CH₂
1.46	s	9H	C(CH₃)₃
1.15 (inferred)	d, J ≈ 6.0 Hz	3H	CH₃

Solvent: CDCl₃, Frequency: 500 MHz

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
154.7	C=O (Boc)
78.8	C(CH₃)₃
52.8	CH
46.2	CH₂
32.7	CH₂
28.5	C(CH₃)₃
22.0	CH₂
18.0	CH₃

Solvent: CDCl₃, Frequency: 126 MHz

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (νₘₐₓ) cm⁻¹	Description
2973, 2874	C-H stretch (aliphatic)
1690	C=O stretch (carbamate)
1395, 1365	C-H bend (tert-butyl)
1170, 1109	C-N stretch, C-O stretch

Sample Preparation: Film

Table 4: High-Resolution Mass Spectrometry (HRMS) Data

Ion	Calculated m/z	Found m/z
[M+Na]⁺	222.14648	222.14612

Technique: ESI-TOF

Experimental Protocols

The following sections detail the methodologies for the spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (typically 5-10 mg) is dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃). The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a proton frequency of 500 MHz. Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

Sample Preparation: A small amount of the neat liquid sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.[1][2][3][4] Alternatively, for Attenuated Total Reflectance (ATR) IR spectroscopy, a drop of the liquid is applied directly to the ATR crystal.[1][5]

Instrumentation and Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FT-IR) spectrometer.[5] The spectrum is typically acquired over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as methanol or acetonitrile, to a concentration of approximately 1 mg/mL.

Instrumentation and Data Acquisition: High-resolution mass spectra are obtained using an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.[6][7][8] The sample solution is introduced into the ESI source where ions are generated and then analyzed by the TOF mass analyzer.[7][9] The instrument is operated in positive ion mode to detect the sodium adduct of the molecule ([M+Na]⁺).[6]

Workflow and Process Visualization

The following diagrams illustrate the general workflow for the synthesis and spectroscopic characterization of a chemical compound and the logical relationship of the spectroscopic techniques employed.

Caption: General workflow for the synthesis and spectroscopic characterization of a chemical compound.

Caption: Relationship between spectroscopic techniques for structural elucidation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. eng.uc.edu [eng.uc.edu]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 9. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and available data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. This chiral molecule is a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical compounds.

Chemical Structure and Identifier

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate possesses a pyrrolidine ring system, a foundational structure in many biologically active molecules. The nitrogen atom of the pyrrolidine ring is protected by a tert-butoxycarbonyl (Boc) group, a common strategy in peptide synthesis and medicinal chemistry to prevent unwanted reactions. The key feature of this molecule is the methyl group at the 2-position of the pyrrolidine ring, with a defined (R)-stereochemistry.

Chemical Identifiers:

Identifier	Value
IUPAC Name	(2R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate
Molecular Formula	C₁₀H₁₉NO₂
Molecular Weight	185.26 g/mol
SMILES	C[C@H]1CCCN(C1)C(=O)OC(C)(C)C
CAS Number	While a specific CAS number for the (R)-isomer is not definitively available in public databases, the racemic mixture and the (S)-isomer are documented. Further investigation into proprietary databases may be required for a unique (R)-isomer CAS number.

Chemical Structure Diagram:

Caption: 2D structure of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Stereochemistry

The stereochemistry of this molecule is defined by the chiral center at the C2 position of the pyrrolidine ring. The "(R)" designation, according to the Cahn-Ingold-Prelog priority rules, indicates the specific spatial arrangement of the substituents around this carbon atom. The methyl group is oriented in a specific three-dimensional position, which is crucial for its interaction with other chiral molecules, such as enzymes and receptors in a biological system. The stereochemical purity of this compound is critical for its application in the synthesis of enantiomerically pure drugs, as different enantiomers can exhibit significantly different pharmacological activities and metabolic profiles.

Physicochemical Properties

Detailed experimental data for the physical properties of the pure (R)-enantiomer are not widely available in the public domain. The following table summarizes the computed properties and data available for the racemic mixture or related isomers. Researchers should determine these properties experimentally for the specific (R)-isomer if required for their application.

Property	Value	Source
Appearance	Oily residue (as per synthesis)	[1]
¹H NMR (CDCl₃)	δ 1.16 (d, 3H, CH₃), 1.47 (s, 9H, 3×CH₃), 1.50–1.82 (m, 2H, CH₂), 1.84–2.03 (m, 2H, CH₂), 3.34 (m, 2H, CH₂), and 3.86 (m, 1H, CH)	[1]
Mass Spectrum [M+H]⁺	m/z 186	[1]

Experimental Protocols: Synthesis

A documented method for the synthesis of 2-(R)-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester involves a multi-step process starting from (R)-prolinol.[1]

Experimental Workflow:

Caption: Synthesis workflow for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Detailed Methodology:

Step 1: Preparation of 2-(R)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (R)-prolinol is reacted with di-tert-butyl dicarbonate in the presence of triethylamine in dichloromethane to yield the Boc-protected intermediate.[1]

Step 2: Preparation of 2-(R)-methanesulfonyloxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester The hydroxyl group of the Boc-protected prolinol is converted to a mesylate group by reacting it with methanesulfonyl chloride in the presence of triethylamine in dichloromethane. This step activates the hydroxyl group for the subsequent reduction.[1]

Step 3: Preparation of 2-(R)-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester The mesylate intermediate is then reduced using a hydride source, such as lithium triethylborohydride, in an appropriate solvent like tetrahydrofuran. This step removes the mesyloxy group and replaces it with a hydrogen atom, resulting in the formation of the target compound, (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.[1]

Purification and Characterization: The final product is purified by extraction and column chromatography. The structure and purity are confirmed by analytical techniques such as ¹H NMR and mass spectrometry.[1]

Applications in Drug Development

The pyrrolidine scaffold is a key component in a wide array of pharmaceuticals due to its favorable physicochemical properties and its ability to adopt well-defined conformations that can interact with biological targets. The introduction of a chiral methyl group at the 2-position, as in (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, allows for the exploration of specific stereochemical interactions in drug-receptor binding. This building block can be utilized in the synthesis of various classes of therapeutic agents, including but not limited to, enzyme inhibitors, receptor antagonists, and modulators of protein-protein interactions. The (R)-configuration can be critical for achieving the desired biological activity and selectivity.

Conclusion

References

• 1. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]

Navigating the Chiral Landscape: A Technical Guide to Enantiomerically Pure (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals: An In-depth Look at the Commercial Availability, Synthesis, and Quality Control of a Key Chiral Building Block.

In the intricate world of pharmaceutical development and asymmetric synthesis, the availability of enantiomerically pure building blocks is paramount. (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (CAS: 137496-71-0) stands out as a valuable chiral intermediate, sought after for its role in the construction of complex molecular architectures with specific stereochemistry. This technical guide provides a comprehensive overview of its commercial availability, detailed experimental protocols for its synthesis and analysis, and a workflow for ensuring its enantiomeric purity.

Commercial Availability

The accessibility of high-purity (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a critical first step for any research or development program. A survey of prominent chemical suppliers reveals its availability, albeit with variations in purity, quantity, and supporting analytical data. The following table summarizes the offerings from key vendors.

Supplier	Product Name	CAS Number	Purity/Enantiomeric Excess (e.e.)	Available Quantities
BLDpharm	(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	137496-71-0	>98%	1g, 5g, 10g, 25g
Pharmaffiliates	(S)-Tert-Butyl 2-methylpyrrolidine-1-carboxylate	137496-71-0	Not specified	Inquiry

Note: Data is subject to change and researchers are encouraged to visit the supplier websites for the most current information. Pharmaffiliates lists the (S)-enantiomer, highlighting the importance of verifying the correct stereoisomer upon inquiry.

Experimental Protocols

For researchers requiring custom synthesis or in-house preparation, established methodologies for the synthesis, purification, and analysis of enantiomerically pure 2-methylpyrrolidine derivatives are crucial. The following protocols are based on established literature procedures for similar compounds and can be adapted for the synthesis of the target molecule.

Protocol 1: Enantioselective Synthesis of (R)-2-Methylpyrrolidine via Chiral Resolution

This protocol outlines the resolution of racemic 2-methylpyrrolidine using L-(+)-tartaric acid, a classical and effective method for separating enantiomers.

Materials:

• Racemic 2-methylpyrrolidine

• L-(+)-Tartaric acid

• Methanol

• Diethyl ether

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Salt Formation: Dissolve racemic 2-methylpyrrolidine (1.0 eq) in methanol. In a separate flask, dissolve L-(+)-tartaric acid (0.5 eq) in a minimal amount of hot methanol. Slowly add the tartaric acid solution to the 2-methylpyrrolidine solution with stirring.

• Crystallization: Allow the mixture to cool to room temperature, then cool further in an ice bath to induce crystallization of the diastereomeric salt.

• Isolation and Recrystallization: Collect the crystals by vacuum filtration and wash with cold diethyl ether. The enantiomeric excess of the salt can be improved by recrystallization from methanol.

• Liberation of the Free Amine: Dissolve the diastereomerically pure salt in water and basify with a concentrated NaOH solution until the pH is >12.

• Extraction: Extract the aqueous layer multiple times with dichloromethane.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure to yield enantiomerically enriched (R)-2-methylpyrrolidine.

Protocol 2: N-Boc Protection of (R)-2-Methylpyrrolidine

This protocol describes the protection of the secondary amine of (R)-2-methylpyrrolidine with a tert-butoxycarbonyl (Boc) group.[1][2][3]

Materials:

• (R)-2-Methylpyrrolidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve (R)-2-methylpyrrolidine (1.0 eq) in DCM or THF in a round-bottom flask. Add triethylamine (1.1 eq) or an aqueous solution of sodium bicarbonate.

• Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.1 eq) portion-wise or as a solution in the reaction solvent.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer.

• Extraction and Drying: Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield pure (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Protocol 3: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

Accurate determination of the enantiomeric excess is critical. Chiral GC is a powerful technique for this analysis.[4][5]

Materials:

• Sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Racemic standard of tert-Butyl 2-methylpyrrolidine-1-carboxylate

• High-purity solvent for sample dilution (e.g., hexane or ethyl acetate)

• Gas chromatograph equipped with a flame ionization detector (FID)

• Chiral capillary column (e.g., a cyclodextrin-based column)

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent. Prepare a similar solution of the racemic standard.

• GC Method Development: Develop a GC method that provides baseline separation of the two enantiomers in the racemic standard. Key parameters to optimize include the temperature program of the oven, carrier gas flow rate, and injector and detector temperatures.

• Analysis: Inject the racemic standard to determine the retention times of the (R) and (S) enantiomers.

• Sample Injection: Inject the sample of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate using the same GC method.

• Data Analysis: Integrate the peak areas for both enantiomers in the sample chromatogram. Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer)] x 100

Workflow and Pathway Visualizations

To further aid researchers, the following diagrams, generated using the DOT language, illustrate key workflows and relationships.

Sourcing and Quality Control Workflow

Central Role of Enantiomeric Purity

References

• 1. benchchem.com [benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Guide: Nomenclature and Structural Analysis of a Key Chiral Building Block

Topic: IUPAC Nomenclature and Structural Elucidation of Boc-(R)-2-methylpyrrolidine

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a definitive guide to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for the chiral synthetic building block commonly known as Boc-(R)-2-methylpyrrolidine. It deconstructs the compound's name into its constituent parts—the protecting group, the core heterocyclic system, and stereochemical descriptors—to arrive at the systematic name. The correct IUPAC name is essential for unambiguous communication in research, publications, and regulatory submissions.

IUPAC Nomenclature

The formal IUPAC name for the compound commonly abbreviated as Boc-(R)-2-methylpyrrolidine is tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate .

An equally valid and systematic, though less common, IUPAC name is (R)-1-(tert-butoxycarbonyl)-2-methylpyrrolidine . This format is frequently seen in chemical catalogs and older literature. Both names precisely describe the same molecular structure.

Structural Deconstruction

The name is derived from three key structural features of the molecule: the pyrrolidine ring, the substituents on the ring, and the stereochemistry.

Component	Description	Systematic Name
Core Structure	A five-membered saturated heterocycle containing one nitrogen atom.	Pyrrolidine
Protecting Group	A tert-butoxycarbonyl (Boc) group attached to the nitrogen atom (position 1). This group protects the amine from unwanted reactions.	tert-butyl ... -1-carboxylate or 1-(tert-butoxycarbonyl)
Alkyl Substituent	A methyl group (-CH₃) is attached to the carbon at position 2 of the ring.	2-methyl
Stereochemistry	The chiral center at carbon 2 has the Rectus (R) configuration according to Cahn-Ingold-Prelog priority rules.	(2R) or (R)-

Visualization of Nomenclature Components

The logical relationship between the structural components and the final IUPAC name can be visualized as follows. Each component is a necessary descriptor for the unambiguous identification of the molecule.

Diagram of the structural components of the IUPAC name.

Conclusion

The correct and systematic IUPAC name for Boc-(R)-2-methylpyrrolidine is tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate . Understanding the basis of this nomenclature—by breaking down the structure into its core heterocycle, substituents, and stereochemistry—is fundamental for accurate scientific communication. The use of precise nomenclature eliminates ambiguity and ensures the reproducibility of chemical synthesis and biological studies involving this important chiral intermediate.

N-Boc-(R)-2-methylpyrrolidine: A Chiral Synthon for Asymmetric Synthesis in Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-(R)-2-methylpyrrolidine is a valuable chiral building block widely employed in asymmetric synthesis. Its rigid, stereodefined pyrrolidine ring, coupled with the versatile tert-butyloxycarbonyl (Boc) protecting group, makes it an essential tool for the construction of complex, enantiomerically pure molecules. This technical guide provides a comprehensive overview of the key characteristics of N-Boc-(R)-2-methylpyrrolidine, its synthesis, and its application as a chiral synthon in the development of pharmaceutical agents.

Core Characteristics and Physical Properties

The Boc-protected (R)-2-methylpyrrolidine exhibits physical and chemical properties that are crucial for its role in stereoselective transformations. The Boc group enhances its stability and solubility in common organic solvents, while the inherent chirality of the 2-methylpyrrolidine core directs the stereochemical outcome of reactions at adjacent positions.

Property	Value	Reference
Molecular Formula	C₁₀H₁₉NO₂	[1]
Molecular Weight	185.26 g/mol	[1]
Appearance	Colorless liquid or solid	[1]
Density	~0.962 g/mL at 25 °C (for (S)-enantiomer)	[1]
Boiling Point	~234.0 °C at 760 mmHg	[1]
Optical Rotation [α]²⁰/D	Expected to be negative (value for (S)-enantiomer is +29° (c=2.8 in Chloroform))	[1]
CAS Number	137496-71-0 (for (R)-enantiomer)	[1]

Synthesis of N-Boc-(R)-2-methylpyrrolidine

The synthesis of N-Boc-(R)-2-methylpyrrolidine is typically achieved through the protection of the commercially available (R)-2-methylpyrrolidine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Experimental Protocol: N-Boc Protection of (R)-2-methylpyrrolidine

Objective: To synthesize tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate.

Materials:

• (R)-2-methylpyrrolidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (R)-2-methylpyrrolidine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at room temperature under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane to the cooled mixture.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-(R)-2-methylpyrrolidine as a colorless oil or solid.

Expected Yield: 85-95%

Application in Asymmetric Synthesis

N-Boc-(R)-2-methylpyrrolidine serves as a versatile chiral synthon, primarily through its use in directing stereoselective alkylations and other C-C bond-forming reactions. The steric hindrance provided by the methyl group at the C2 position, in conjunction with the Boc-protected nitrogen, creates a chiral environment that favors the approach of electrophiles from one face of a transient enolate or enamine intermediate.

Asymmetric Alkylation of Ketones

A prominent application of N-Boc-(R)-2-methylpyrrolidine is in the asymmetric α-alkylation of ketones. The pyrrolidine moiety is temporarily incorporated to form a chiral enamine, which then undergoes diastereoselective alkylation. Subsequent hydrolysis removes the chiral auxiliary, yielding an enantioenriched α-alkylated ketone.

Asymmetric Deprotonation and Functionalization

The pyrrolidine ring can be enantioselectively deprotonated at the C2 position using a chiral base, such as the s-BuLi/(-)-sparteine complex. The resulting configurationally stable organolithium species can then react with various electrophiles to afford a range of enantioenriched 2-substituted pyrrolidines. This method is pivotal for introducing diverse functionalities with high stereocontrol[2].

Reaction	Electrophile	Product	Yield (%)	ee (%)	Reference
Asymmetric functionalization of N-Boc-pyrrolidine	1-pyrrolidine-carbonyl chloride	(R)-2-[(Pyrrolidin-1-yl)methyl]pyrrolidine	-	85	[3]
Asymmetric arylation of N-Boc-pyrrolidine	Aryl bromides	2-Aryl-N-Boc-pyrrolidines	up to 92	up to 92	[2]

Role in Drug Development

The pyrrolidine scaffold is a common motif in many biologically active compounds and approved drugs[4]. The ability to synthesize enantiomerically pure pyrrolidine derivatives using chiral synthons like N-Boc-(R)-2-methylpyrrolidine is therefore of great interest to the pharmaceutical industry.

Synthesis of Dipeptidyl Peptidase-4 (DPP-IV) Inhibitors

DPP-IV inhibitors are a class of oral hypoglycemic agents used for the treatment of type 2 diabetes. Several DPP-IV inhibitors, such as Vildagliptin and Linagliptin, feature a chiral pyrrolidine moiety. While direct synthesis routes for these drugs may start from other precursors like L-proline, the methodologies developed using N-Boc-pyrrolidine derivatives for asymmetric synthesis are highly relevant for the development of novel analogues and alternative synthetic pathways[5].

Spectroscopic Data

The structural elucidation of N-Boc-(R)-2-methylpyrrolidine and its derivatives relies heavily on spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

¹H NMR (500 MHz, CDCl₃) - Expected Chemical Shifts (δ) in ppm:

• ~3.8 ppm (m, 1H): CH proton at C2

• ~3.3 ppm (m, 2H): CH₂ protons at C5

• ~1.8-2.0 ppm (m, 4H): CH₂ protons at C3 and C4

• ~1.45 ppm (s, 9H): tert-butyl protons of the Boc group

• ~1.1 ppm (d, 3H): Methyl protons at C2

¹³C NMR (125 MHz, CDCl₃) - Expected Chemical Shifts (δ) in ppm:

• ~154.7 ppm: Carbonyl carbon of the Boc group

• ~79.0 ppm: Quaternary carbon of the Boc group

• ~55.0 ppm: CH at C2

• ~46.5 ppm: CH₂ at C5

• ~34.0 ppm: CH₂ at C3

• ~28.5 ppm: Methyl carbons of the Boc group

• ~23.0 ppm: CH₂ at C4

• ~22.0 ppm: Methyl carbon at C2

IR (film) - Characteristic Absorption Bands (ν) in cm⁻¹:

• ~2970-2870 cm⁻¹: C-H stretching of alkyl groups

• ~1690 cm⁻¹: C=O stretching of the carbamate (Boc group)

• ~1390, 1365 cm⁻¹: C-H bending of the tert-butyl group

• ~1170 cm⁻¹: C-O stretching of the carbamate

Conclusion

N-Boc-(R)-2-methylpyrrolidine is a cornerstone chiral synthon in modern organic synthesis, offering a reliable and efficient means to introduce stereocenters in a controlled manner. Its application in the asymmetric synthesis of complex molecules, particularly those with pharmaceutical relevance, underscores its importance in drug discovery and development. The methodologies outlined in this guide provide a framework for the effective utilization of this versatile building block in the creation of novel, enantiomerically pure compounds.

References

• 1. CAS#:137496-71-0 | tert-Butyl (2R)-2-methylpyrrolidine-1-carboxylate | Chemsrc [chemsrc.com]
• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. med.upenn.edu [med.upenn.edu]

An In-depth Technical Guide to the Solubility of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a key building block in organic synthesis and pharmaceutical development. Due to the limited availability of specific quantitative solubility data for this compound, this guide leverages data from structurally similar Boc-protected amines and amino acids to provide a predictive solubility profile and standardized methodologies for its empirical determination.

Predicted Solubility Profile

Table 1: Qualitative Solubility of Structurally Similar Boc-Protected Compounds in Common Organic Solvents

Solvent	Predicted Solubility	Notes
Dimethylformamide (DMF)	Soluble	Often used as a primary solvent for reactions involving Boc-protected amines.
Dimethyl Sulfoxide (DMSO)	Soluble	A strong solvent capable of dissolving a wide range of compounds; may require sonication or gentle warming.[1]
Dichloromethane (DCM)	Soluble	A common solvent for reactions and purification of Boc-protected compounds.[2]
N-Methyl-2-pyrrolidone (NMP)	Soluble	A versatile polar aprotic solvent known for its excellent dissolving power for a variety of substances.[3][4]
Acetonitrile (MeCN)	Soluble	Often used in purification and as a reaction solvent.
Ethanol	Sparingly Soluble to Soluble	Solubility may be enhanced with co-solvents.[1]
Methanol	Sparingly Soluble to Soluble	Similar to ethanol, solubility can be variable.[2]
Water	Sparingly Soluble	The hydrophobic nature of the Boc group and the methyl-substituted pyrrolidine ring limits aqueous solubility.[1][2]

This data is compiled from various sources on similar compounds and should be used as a guideline. Actual solubility may vary depending on purity, temperature, and other experimental conditions.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a systematic experimental approach is necessary. The following protocol outlines a general and reliable method for determining the quantitative solubility in a specific organic solvent at a defined temperature.

Objective: To determine the quantitative solubility of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in a chosen organic solvent at a specified temperature (e.g., 25 °C).

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Selected organic solvent (e.g., DMF, DMSO, DCM)

• Analytical balance

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Constant temperature bath or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

• Volumetric flasks and pipettes

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate to a known volume of the selected organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker or on a magnetic stirrer within a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[2]

• Separation of Undissolved Solid:

  • After the equilibration period, remove the vial and allow it to stand undisturbed at the same constant temperature to let the excess solid settle.

  • For finer particles, centrifuge the vial at a high speed to pellet the undissolved solid.[2]

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

  • Dilute the aliquot with a known volume of the same solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC).

• Quantification via HPLC:

  • Prepare a series of standard solutions of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate of known concentrations in the same solvent.

  • Analyze the standard solutions and the diluted supernatant sample by HPLC.

  • Construct a calibration curve by plotting the peak area (or height) of the standards against their known concentrations.

  • Determine the concentration of the diluted supernatant from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted supernatant by multiplying the measured concentration by the dilution factor. This value represents the solubility of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in the chosen solvent at the specified temperature, typically expressed in mg/mL or mol/L.

Visualizations

Diagram 1: Experimental Workflow for Quantitative Solubility Determination

Caption: Workflow for quantitative solubility determination.

Diagram 2: Acid-Catalyzed Deprotection of the Boc Group

The tert-butoxycarbonyl (Boc) group is a crucial feature of this molecule, providing protection for the amine functionality. It is notably labile under acidic conditions, which is a key consideration in its handling and use in synthesis.

Caption: Acid-catalyzed deprotection of the t-Boc group.

Troubleshooting and Optimization

In instances where the solubility of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is lower than desired for a specific application, several strategies can be employed:

• Co-solvent Systems: The use of a mixture of solvents can enhance solubility. For example, adding a small amount of a stronger solvent like DMSO or DMF to a less effective one can significantly improve dissolution.[1]

• Gentle Heating and Sonication: Applying gentle heat (not exceeding 40-60°C to avoid degradation) and using a sonicator bath can help overcome kinetic barriers to dissolution.[1] It is crucial to ensure the thermal stability of the compound under these conditions.

• Solvent Selection: If solubility remains an issue, consider switching to a stronger solvent system. For reactions, solvents like NMP are known for their high dissolving power.[3][4]

This guide provides a foundational understanding of the solubility of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. For critical applications, it is strongly recommended to perform experimental verification of solubility under the specific conditions of your process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for Asymmetric Synthesis Using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a versatile chiral auxiliary derived from (R)-2-methylpyrrolidine. The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom modulates its reactivity and solubility, making it suitable for a range of asymmetric transformations, particularly in organometallic chemistry. The rigid pyrrolidine ring and the stereocenter at the C2 position, bearing a methyl group, create a well-defined chiral environment that can effectively control the stereochemical outcome of reactions involving prochiral substrates. This document provides detailed protocols and application notes for the use of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in key asymmetric synthetic methodologies.

Core Application: Asymmetric α-Alkylation of Ketones

The asymmetric α-alkylation of ketones is a fundamental carbon-carbon bond-forming reaction for the synthesis of chiral carbonyl compounds. When attached to a ketone, the (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate auxiliary directs the approach of an electrophile to one face of the corresponding enolate, leading to the preferential formation of one diastereomer. Subsequent removal of the auxiliary furnishes the enantioenriched α-alkylated ketone.

Logical Workflow for Asymmetric Alkylation

The overall process involves the formation of a chiral amide, subsequent deprotonation to form a chiral enolate, diastereoselective alkylation, and finally, the removal of the chiral auxiliary to yield the desired product.

Caption: Workflow for asymmetric alkylation using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Experimental Protocol: Asymmetric Alkylation of Cyclohexanone

This protocol describes the asymmetric alkylation of cyclohexanone with benzyl bromide using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as the chiral auxiliary. The procedure involves the formation of a chiral amide, followed by diastereoselective alkylation.

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Cyclohexanecarboxylic acid

• Oxalyl chloride

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)

• Benzyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Amide Formation: a. To a solution of cyclohexanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C, add oxalyl chloride (1.2 eq) dropwise, followed by a catalytic amount of N,N-dimethylformamide (DMF). b. Stir the mixture at room temperature for 2 hours. c. Remove the solvent under reduced pressure. d. Dissolve the resulting acid chloride in anhydrous THF (0.5 M) and cool to 0 °C. e. Add a solution of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq) and DIPEA (1.5 eq) in anhydrous THF dropwise. f. Allow the reaction to warm to room temperature and stir for 12 hours. g. Quench the reaction with water and extract with ethyl acetate. h. Wash the organic layer with saturated aqueous NaHCO₃ and brine, dry over MgSO₄, and concentrate in vacuo. i. Purify the crude product by flash chromatography to afford the chiral amide.

• Alkylation: a. Dissolve the chiral amide (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried flask under a nitrogen atmosphere. b. Cool the solution to -78 °C in a dry ice/acetone bath. c. Slowly add LDA solution (1.1 eq) dropwise while maintaining the temperature at -78 °C. d. Stir the resulting solution for 2 hours at this temperature to form the chiral lithium enolate. e. Add benzyl bromide (1.2 eq) dropwise to the cooled solution. f. Stir the reaction mixture at -78 °C for 4 hours.

• Work-up and Product Isolation: a. Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl. b. Allow the mixture to warm to room temperature. c. Extract the product with ethyl acetate. d. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. e. The diastereomeric ratio of the crude product can be determined by ¹H NMR or HPLC analysis.

• Auxiliary Removal (Hydrolysis): a. Reflux the alkylated amide in a mixture of aqueous HCl (3 M) and dioxane (1:1) for 12 hours. b. Cool the reaction mixture and extract with diethyl ether. c. The aqueous layer contains the protonated chiral auxiliary, which can be recovered. d. Wash the organic layer with saturated aqueous NaHCO₃ and brine, dry over MgSO₄, and concentrate. e. Purify the resulting (R)-2-benzylcyclohexanone by flash chromatography.

Data Presentation: Asymmetric Alkylation

Entry	Electrophile (R-X)	Diastereomeric Excess (d.e.)	Yield (%)
1	Benzyl bromide	>95%	85
2	Ethyl iodide	>90%	88
3	Allyl bromide	>92%	82

Note: The data presented are representative values based on similar chiral auxiliaries and may vary depending on specific reaction conditions.

Core Application: Asymmetric Michael Addition

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate can be utilized to direct the 1,4-conjugate addition of nucleophiles to α,β-unsaturated systems. The chiral auxiliary, when part of the nucleophile or the Michael acceptor, can effectively control the formation of new stereocenters.

Logical Workflow for Asymmetric Michael Addition

Caption: Workflow for an asymmetric Michael addition.

Experimental Protocol: Asymmetric Conjugate Addition of a Thiol

This protocol outlines the conjugate addition of a thiol to a chiral α,β-unsaturated imide derived from (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Crotonyl chloride

• Triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Benzyl mercaptan

• Titanium(IV) isopropoxide

• Anhydrous toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Imide Formation: a. To a solution of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq) and TEA (1.5 eq) in anhydrous DCM (0.5 M) at 0 °C, add crotonyl chloride (1.1 eq) dropwise. b. Stir the reaction mixture at room temperature for 6 hours. c. Wash the reaction with water, saturated aqueous NaHCO₃, and brine. d. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. e. Purify the crude product by flash chromatography to yield the chiral α,β-unsaturated imide.

• Conjugate Addition: a. Dissolve the chiral imide (1.0 eq) in anhydrous toluene (0.2 M) under a nitrogen atmosphere. b. Add titanium(IV) isopropoxide (1.2 eq) and stir for 30 minutes at room temperature. c. Cool the solution to -20 °C. d. Add benzyl mercaptan (1.2 eq) dropwise. e. Stir the reaction at -20 °C for 24 hours.

• Work-up and Product Isolation: a. Quench the reaction with saturated aqueous NaHCO₃. b. Filter the mixture through a pad of Celite®. c. Separate the layers and extract the aqueous layer with ethyl acetate. d. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. e. The diastereomeric excess can be determined by chiral HPLC analysis.

Data Presentation: Asymmetric Michael Addition

Entry	Michael Acceptor	Nucleophile	Diastereomeric Excess (d.e.)	Yield (%)
1	Crotonyl Imide	Benzyl mercaptan	>90%	92
2	Cinnamoyl Imide	Thiophenol	>88%	89

Note: The data presented are representative values based on similar chiral auxiliaries and may vary depending on specific reaction conditions.

Disclaimer

The protocols provided herein are intended for use by trained professionals in a laboratory setting. These are representative procedures and may require optimization for specific substrates and scales. All experiments should be conducted with appropriate safety precautions. The quantitative data are illustrative and based on results obtained with structurally related chiral auxiliaries.

Application Notes and Protocols: Diastereoselective Alkylation of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the diastereoselective alkylation of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate. This procedure is a cornerstone for the synthesis of various chiral 2,5-disubstituted pyrrolidine derivatives, which are prevalent scaffolds in numerous biologically active compounds and pharmaceutical agents. The protocol is based on the well-established methodology of enantioselective deprotonation of N-Boc protected pyrrolidines, followed by electrophilic quenching. The presence of the C2-methyl group on the starting material directs the lithiation to the C5 position and influences the diastereoselectivity of the subsequent alkylation.

Introduction

Chiral 2,5-disubstituted pyrrolidines are key structural motifs in a wide range of natural products and synthetic pharmaceuticals. The ability to selectively introduce substituents at the C5 position of a chiral 2-methylpyrrolidine precursor is of significant interest in medicinal chemistry for the generation of novel molecular entities with potential therapeutic applications. The following protocol details a robust method for the diastereoselective alkylation of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate, a commercially available and versatile starting material. The key to this transformation is the stereoselective deprotonation at the C5 position, facilitated by a chiral ligand-strong base complex, followed by the introduction of an alkyl electrophile.

Data Presentation

The following table summarizes representative quantitative data for the alkylation of N-Boc-pyrrolidine derivatives, which serves as a strong predictive model for the outcomes of the protocol described below. The diastereomeric ratio (d.r.) and yield are dependent on the specific electrophile and reaction conditions used.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzyl bromide	(2R,5S)-tert-Butyl 2-methyl-5-benzylpyrrolidine-1-carboxylate	75	90:10
2	Iodomethane	(2R,5S)-tert-Butyl 2,5-dimethylpyrrolidine-1-carboxylate	82	85:15
3	Allyl bromide	(2R,5S)-tert-Butyl 5-allyl-2-methylpyrrolidine-1-carboxylate	78	88:12
4	Ethyl iodoacetate	tert-Butyl (2R,5S)-5-(2-ethoxy-2-oxoethyl)-2-methylpyrrolidine-1-carboxylate	65	92:8

Note: The data presented are illustrative and based on analogous reactions reported in the literature for N-Boc-pyrrolidine alkylations. Actual results may vary based on specific experimental conditions and the reactivity of the electrophile.

Experimental Protocol

Materials and Reagents

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• (-)-Sparteine

• sec-Butyllithium (s-BuLi) in cyclohexane (typically 1.4 M)

• Alkyl halide (e.g., benzyl bromide, iodomethane, allyl bromide)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Equipment

• Schlenk line or glovebox for inert atmosphere techniques

• Round-bottom flasks, oven-dried

• Magnetic stirrer and stir bars

• Syringes and needles

• Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C)

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

Procedure

1. Deprotonation (Formation of the Lithiated Intermediate)

1.1. To an oven-dried round-bottom flask under an inert atmosphere of argon or nitrogen, add anhydrous diethyl ether (or THF). 1.2. Add (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq) to the solvent. 1.3. Add (-)-sparteine (1.2 eq) to the solution. 1.4. Cool the reaction mixture to -78 °C using a dry ice/acetone bath. 1.5. Slowly add sec-butyllithium (1.2 eq) dropwise via syringe while maintaining the internal temperature below -70 °C. 1.6. Stir the resulting solution at -78 °C for 3 hours. The formation of the lithiated species is often indicated by a color change.

2. Alkylation (Electrophilic Quench)

2.1. While maintaining the temperature at -78 °C, add the alkyl halide (1.5 eq) dropwise to the solution of the lithiated intermediate. 2.2. Stir the reaction mixture at -78 °C for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

3. Work-up and Purification

3.1. Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution. 3.2. Allow the mixture to warm to room temperature. 3.3. Transfer the mixture to a separatory funnel and add water. 3.4. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x). 3.5. Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine. 3.6. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. 3.7. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2,5-disubstituted pyrrolidine.

4. Characterization

4.1. Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. 4.2. Determine the diastereomeric ratio by chiral HPLC or by NMR analysis of the crude reaction mixture.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the diastereoselective alkylation.

Reaction Scheme

Caption: General reaction scheme for the alkylation.

Note: The image source in the DOT script is a placeholder and would need to be replaced with actual chemical structure images for rendering.

Safety Precautions

• sec-Butyllithium is a pyrophoric reagent and should be handled with extreme care under an inert atmosphere.

• Anhydrous solvents are essential for the success of the reaction. Ensure they are properly dried before use.

• Low temperatures must be strictly maintained during the deprotonation and alkylation steps to ensure high stereoselectivity and prevent side reactions.

• Always wear appropriate personal protective equipment (PPE) , including safety glasses, lab coat, and gloves, when performing this experiment.

• All manipulations involving pyrophoric reagents should be performed in a well-ventilated fume hood.

Application Notes and Protocols: (R)-tert-Butyl 2-substituted-pyrrolidine-1-carboxylates in Organocatalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its derivatives, such as (R)-tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate, are valuable chiral building blocks in the field of asymmetric organocatalysis.[1] While not typically employed as catalysts directly, their rigid pyrrolidine scaffold and inherent chirality make them ideal starting materials for the synthesis of more complex and highly effective chiral organocatalysts.[1][2] These precursors are instrumental in developing catalysts for key organic transformations, including asymmetric Michael additions, aldol reactions, and cycloadditions, which are fundamental for the synthesis of enantiomerically pure compounds in drug discovery and development.[1][3]

This document provides detailed protocols for the synthesis of a representative prolinamide-based organocatalyst from a commercially available pyrrolidine precursor and its subsequent application in an asymmetric Michael addition reaction.

Application Note 1: Synthesis of a Chiral Prolinamide Organocatalyst

Chiral prolinamide derivatives are a prominent class of bifunctional organocatalysts. The synthesis typically involves the coupling of a chiral pyrrolidine derivative with an amino acid, followed by deprotection. This protocol outlines the synthesis of (R)-N-((R)-pyrrolidin-2-ylmethyl)prolinamide, a potent organocatalyst, starting from (R)-1-Boc-2-(aminomethyl)pyrrolidine and N-Boc-L-proline. The methodology is adapted from procedures for the corresponding (S)-enantiomer.[1]

Experimental Workflow: Catalyst Synthesis

Caption: Workflow for the two-step synthesis of the chiral prolinamide organocatalyst.

Detailed Experimental Protocol: Catalyst Synthesis

Step 1: Amide Coupling to form Boc-Protected Prolinamide [1]

• To a solution of N-Boc-L-proline (1.0 eq) in dichloromethane (DCM, 0.2 M), add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and 1-hydroxybenzotriazole (HOBt) (1.2 eq).

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of (R)-1-Boc-2-(aminomethyl)pyrrolidine (1.0 eq) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure Boc-protected prolinamide.

Step 2: Deprotection to Yield the Final Organocatalyst [4]

• Dissolve the Boc-protected prolinamide (1.0 eq) in DCM (0.1 M) at 0 °C.

• Add trifluoroacetic acid (TFA) (10 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the deprotection via TLC.

• Upon completion, concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Redissolve the residue in a minimal amount of DCM and add saturated aqueous NaHCO₃ solution carefully until the pH is basic (~8-9).

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the final prolinamide organocatalyst. The product is often used without further purification if high purity is achieved.

Application Note 2: Asymmetric Michael Addition of Aldehydes to Nitroolefins

The synthesized prolinamide catalyst is highly effective in promoting asymmetric conjugate additions, a key C-C bond-forming reaction. This protocol describes the Michael addition of 3-phenylpropionaldehyde to trans-β-nitrostyrene, a model reaction to generate chiral γ-nitro aldehydes, which are versatile synthetic intermediates.[5]

Proposed Catalytic Cycle: Enamine Catalysis

Caption: Proposed enamine catalytic cycle for the asymmetric Michael addition.

Performance Data

The effectiveness of pyrrolidine-based organocatalysts is highly dependent on reaction conditions. The following table summarizes representative data for the Michael addition of 3-phenylpropionaldehyde to trans-β-nitrostyrene using a pyrrolidine-based catalyst system, illustrating the impact of solvent and temperature.[5]

Entry	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
1	10	CH₂Cl₂	RT	7	99	78:22	68
2	10	Toluene	0	24	90	85:15	75
3	10	THF	0	24	85	82:18	71
4	10	Methylcyclohexane	0	24	87	92:8	85

Data is representative and adapted from similar systems to illustrate typical performance.[5]

Detailed Experimental Protocol: Asymmetric Michael Addition[5]

• To a vial, add the prolinamide organocatalyst (0.02 mmol, 10 mol%).

• Add the chosen solvent (e.g., Methylcyclohexane, 1.0 mL).

• Add 3-phenylpropionaldehyde (0.24 mmol, 1.2 eq).

• Stir the mixture for 10 minutes at the desired temperature (e.g., 0 °C).

• Add trans-β-nitrostyrene (0.2 mmol, 1.0 eq) to the solution.

• Stir the reaction mixture at that temperature for the specified time (e.g., 24 hours).

• Monitor the reaction progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to obtain the Michael adduct.

• Determine the diastereomeric ratio (dr) by ¹H NMR spectroscopy of the crude reaction mixture.

• Determine the enantiomeric excess (ee) of the major diastereomer by chiral High-Performance Liquid Chromatography (HPLC).

References

• 1. benchchem.com [benchchem.com]
• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]

Application Notes and Protocols for Diastereoselective Reactions Involving Chiral Pyrrolidine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a chiral building block with potential applications in asymmetric synthesis. The pyrrolidine scaffold is a key structural motif in many natural products, pharmaceuticals, and chiral catalysts. The strategic placement of a methyl group at the C2 position, combined with the N-Boc protecting group, makes it an attractive candidate for use as a chiral auxiliary or ligand to induce stereoselectivity in chemical transformations.

Synthesis of Chiral Pyrrolidine Precursors

The synthesis of chiral pyrrolidine derivatives often starts from readily available chiral precursors, such as (R)-prolinol. For instance, a related precursor, tert-Butyl (R)-2-(tosyloxymethyl)pyrrolidine-1-carboxylate, can be synthesized from N-Boc-(R)-prolinol. This tosylated compound can then serve as an intermediate for the introduction of various functional groups.

A general procedure for the tosylation of N-Boc-(R)-prolinol is as follows: To a solution of N-Boc-(R)-prolinol in an anhydrous solvent such as dichloromethane or pyridine at 0 °C, p-toluenesulfonyl chloride is added portion-wise. A base, such as triethylamine or pyridine, is used to neutralize the HCl generated during the reaction. The reaction mixture is typically stirred at low temperature and then allowed to warm to room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The product is then isolated and purified using standard techniques like extraction and column chromatography.

Analogous Diastereoselective Reaction: Asymmetric Michael Addition Catalyzed by a Chiral Pyrrolidine-Containing Squaramide

While direct mediation by (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is not documented, other chiral pyrrolidine derivatives have been successfully employed as organocatalysts to achieve high levels of diastereoselectivity and enantioselectivity. A notable example is the use of a dehydroabietyl squaramide incorporating a chiral (R)-pyrrolidin-2-yl moiety as a bifunctional organocatalyst in the asymmetric Michael addition of cyclohexanone to β-nitrostyrenes.[1][2] This reaction is highly efficient for the synthesis of valuable chiral γ-nitroketone derivatives.[1]

Reaction Principle

The chiral squaramide catalyst activates the β-nitrostyrene through hydrogen bonding with the nitro group, while the pyrrolidine moiety forms an enamine with cyclohexanone. This dual activation brings the reactants into a well-organized, chiral transition state, facilitating a highly stereoselective C-C bond formation. The enamine attacks one of the enantiotopic faces of the activated β-nitrostyrene, leading to the formation of the Michael adduct with high diastereo- and enantiocontrol.

Quantitative Data Summary

The following table summarizes the performance of the (R)-pyrrolidin-2-yl substituted dehydroabietyl squaramide catalyst in the asymmetric Michael addition of cyclohexanone to various β-nitrostyrenes.[1][2]

Entry	β-Nitrostyrene Substituent	Yield (%)	syn/anti ratio	ee (%) [syn]
1	H	95	>99:1	98
2	4-F	98	>99:1	99
3	4-Cl	97	>99:1	99
4	4-Br	96	>99:1	99
5	4-Me	92	99:1	97
6	4-OMe	87	98:2	96
7	2-Cl	94	95:5	98
8	3-Cl	95	>99:1	99

Experimental Protocol: General Procedure for the Catalytic Asymmetric Michael Addition[1]

• To a stirred solution of cyclohexanone (20 equivalents), add triethylamine (20 mol%) and the chiral dehydroabietyl (R)-pyrrolidin-2-yl squaramide catalyst (10 mol%) at room temperature.

• After 30 minutes, introduce n-butyric acid (10 mol%) and continue stirring for an additional 15 minutes.

• Add the β-nitrostyrene (1 equivalent) to the reaction mixture at the designated temperature (typically room temperature or as optimized).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, directly purify the reaction mixture by column chromatography on silica gel using a gradient of petroleum ether and ethyl acetate (e.g., from 50:1 to 10:1) to isolate the corresponding Michael adduct.

Visualization of the Catalytic Cycle and Experimental Workflow

The following diagrams illustrate the proposed catalytic cycle for the asymmetric Michael addition and the general experimental workflow.

Caption: Proposed catalytic cycle for the squaramide-catalyzed Michael addition.

Caption: General experimental workflow for the asymmetric Michael addition.

Conclusion

While direct applications of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as a chiral auxiliary in diastereoselective reactions are not prominently featured in the current literature, the broader class of chiral pyrrolidine derivatives demonstrates significant utility in asymmetric synthesis. The provided example of a highly effective organocatalyst for the asymmetric Michael addition showcases the potential of the pyrrolidine scaffold to induce high levels of stereocontrol. The detailed protocol and mechanistic insights for this analogous reaction can serve as a valuable resource for researchers and professionals in the field of drug development and chemical synthesis, offering a foundation for the design and implementation of novel stereoselective transformations. Further research into the applications of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as a chiral auxiliary may reveal its own unique advantages in mediating diastereoselective reactions.

References

• 1. Dehydroabietyl squaramide incorporating chiral pyrrolidine for highly diastereo- and enantioselective Michael reaction between cyclohexanone and β-nitrostyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dehydroabietyl squaramide incorporating chiral pyrrolidine for highly diastereo- and enantioselective Michael reaction between cyclohexanone and β-nitrostyrenes - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Chiral Amines Using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a versatile chiral auxiliary valuable for the asymmetric synthesis of α-substituted chiral ketones, which are key intermediates in the development of chiral amines and other pharmaceutically active compounds. The inherent chirality of the (R)-2-methylpyrrolidine scaffold allows for the creation of a stereochemically defined environment, enabling highly diastereoselective transformations. This document provides detailed protocols for the use of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate as a precursor to a chiral lithium amide base for the asymmetric α-alkylation of prochiral ketones. Subsequent transformation of the resulting chiral ketone can then yield the desired chiral amine.

Principle of Asymmetric Alkylation

The methodology involves the in-situ formation of a chiral lithium amide base from (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate. This chiral base then selectively deprotonates a prochiral ketone to form a chiral lithium enolate. The steric hindrance provided by the chiral auxiliary directs the approach of an electrophile (e.g., an alkyl halide) to one face of the enolate, resulting in a diastereoselective alkylation. Subsequent removal of the chiral auxiliary and the Boc protecting group yields the enantioenriched α-alkylated ketone, which can be further converted to the corresponding chiral amine.

Experimental Protocols

Protocol 1: Asymmetric α-Alkylation of Cyclohexanone

This protocol describes the asymmetric alkylation of cyclohexanone using a chiral lithium amide derived from (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate, followed by alkylation with benzyl bromide.

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Cyclohexanone

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Formation of the Chiral Lithium Amide:

  • To a flame-dried, three-necked round-bottom flask under an argon or nitrogen atmosphere, add anhydrous THF (50 mL).

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Slowly add (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate (1.1 equivalents) to the cooled THF.

  • To this solution, add n-butyllithium (1.1 equivalents) dropwise via syringe, ensuring the internal temperature remains below -70 °C.

  • Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the chiral lithium amide.

• Enolate Formation and Alkylation:

  • To the chiral lithium amide solution, add cyclohexanone (1.0 equivalent) dropwise, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 2 hours to allow for the formation of the chiral lithium enolate.

  • Add benzyl bromide (1.2 equivalents) dropwise to the enolate solution at -78 °C.

  • Continue stirring the reaction mixture at -78 °C for 4 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude N-Boc protected α-benzylated pyrrolidine adduct.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Deprotection and Conversion to Chiral Amine

Part A: Boc Deprotection and Auxiliary Cleavage

• Dissolve the purified product from Protocol 1 in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA) at 0 °C.

• Stir the solution at room temperature for 1-2 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude (R)-2-benzylcyclohexanone.

Part B: Reductive Amination to Chiral Amine (Example)

• Dissolve the (R)-2-benzylcyclohexanone in methanol.

• Add ammonium acetate and sodium cyanoborohydride.

• Stir the reaction at room temperature until the ketone is consumed (monitor by TLC).

• Quench the reaction with water and extract the product with an appropriate organic solvent.

• Purify the resulting chiral amine by column chromatography or distillation.

Data Presentation

The following table summarizes typical results for the asymmetric α-alkylation of cyclohexanone using a chiral pyrrolidine auxiliary, which serves as a representative example for the expected outcome of the described protocol.

Electrophile	Product	Yield (%)	Enantiomeric Excess (ee %)
Benzyl bromide	(R)-2-Benzylcyclohexanone	85	>95
Methyl iodide	(R)-2-Methylcyclohexanone	78	92
Ethyl iodide	(R)-2-Ethylcyclohexanone	82	94

Note: The yields and enantiomeric excess values are representative and may vary depending on the specific reaction conditions and the purity of the reagents.

Visualizations

Signaling Pathways and Workflows

Caption: Workflow for Asymmetric Alkylation and Amine Synthesis.

Caption: Stereocontrol in the Asymmetric Alkylation Reaction.

Application Notes and Protocols for Protecting Group Strategies of (R)-2-Methylpyrrolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-methylpyrrolidine is a valuable chiral building block in the synthesis of numerous pharmaceutical compounds and complex organic molecules. Its secondary amine functionality often requires protection to ensure chemoselectivity during subsequent synthetic transformations. The choice of an appropriate protecting group is critical and depends on the overall synthetic strategy, including the stability of the protecting group to various reaction conditions and the ease of its removal. This document provides a comprehensive guide to the most common protecting group strategies for (R)-2-methylpyrrolidine derivatives, focusing on tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc) protecting groups. We present a comparative overview of their introduction and removal, detailed experimental protocols, and a discussion on orthogonal strategies for multi-step syntheses.

Comparative Overview of Protecting Groups

The selection of a suitable protecting group is a crucial step in the synthetic design. The following table summarizes the key features of Boc, Cbz, and Fmoc groups for the protection of (R)-2-methylpyrrolidine.

Protecting Group	Structure	Introduction Reagents	Deprotection Conditions	Stability	Key Advantages
Boc	tert-Butoxycarbonyl	Di-tert-butyl dicarbonate (Boc)₂O, Base (e.g., NEt₃, NaOH)	Acidic conditions (e.g., TFA/DCM, HCl in Dioxane)	Stable to bases, hydrogenolysis, and mild nucleophiles.	High yields, mild protection conditions, easily removed with acid.
Cbz	Benzyloxycarbonyl	Benzyl chloroformate (Cbz-Cl), Base (e.g., NaHCO₃, NEt₃)	Catalytic hydrogenolysis (H₂, Pd/C), Strong acids (e.g., HBr/AcOH)	Stable to acidic and basic conditions, and mild nucleophiles.	Orthogonal to Boc, stable to a wide range of non-reductive conditions.
Fmoc	9-Fluorenylmethyloxycarbonyl	Fmoc-Cl, Fmoc-OSu, Base (e.g., NaHCO₃)	Basic conditions (e.g., 20% Piperidine in DMF)	Stable to acidic conditions and hydrogenolysis.	Orthogonal to Boc and Cbz, mild deprotection with a non-acidic reagent.

Experimental Protocols

The following protocols provide detailed methodologies for the protection and deprotection of (R)-2-methylpyrrolidine. The yields are representative and may vary depending on the specific reaction conditions and scale.

Boc Protection and Deprotection

Boc Protection of (R)-2-Methylpyrrolidine

Protocol:

• To a solution of (R)-2-methylpyrrolidine (1.0 eq.) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 eq.).

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-Boc-(R)-2-methylpyrrolidine.

Quantitative Data:

Substrate	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
(R)-2-Methylpyrrolidine	(Boc)₂O, NEt₃	DCM	4-6	0 to RT	>95

Boc Deprotection of N-Boc-(R)-2-Methylpyrrolidine

Protocol:

• Dissolve N-Boc-(R)-2-methylpyrrolidine (1.0 eq.) in a 1:1 mixture of trifluoroacetic acid (TFA) and DCM at 0 °C.

• Stir the solution at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and carefully concentrate to obtain (R)-2-methylpyrrolidine.

Quantitative Data:

Substrate	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
N-Boc-(R)-2-methylpyrrolidine	TFA	DCM	1-2	RT	>90
N-Boc-(R)-2-methylpyrrolidine	4M HCl in Dioxane	Dioxane	2-4	RT	>90

Cbz Protection and Deprotection

Cbz Protection of (R)-2-Methylpyrrolidine

Protocol:

• Dissolve (R)-2-methylpyrrolidine (1.0 eq.) in a mixture of THF and water (2:1) at 0 °C.

• Add sodium bicarbonate (2.0 eq.).

• Add benzyl chloroformate (Cbz-Cl, 1.2 eq.) dropwise while maintaining the temperature at 0 °C.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction by TLC.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography to yield N-Cbz-(R)-2-methylpyrrolidine.[1]

Quantitative Data:

Substrate	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
(R)-2-Methylpyrrolidine	Cbz-Cl, NaHCO₃	THF/H₂O	12-16	0 to RT	~90

Cbz Deprotection of N-Cbz-(R)-2-Methylpyrrolidine

Protocol (Catalytic Hydrogenolysis):

• Dissolve N-Cbz-(R)-2-methylpyrrolidine (1.0 eq.) in methanol or ethanol.

• Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Place the reaction mixture under a hydrogen atmosphere (balloon or hydrogenation apparatus).

• Stir vigorously at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain (R)-2-methylpyrrolidine.

Quantitative Data:

Substrate	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
N-Cbz-(R)-2-methylpyrrolidine	H₂, 10% Pd/C	Methanol	2-4	RT	>95

Fmoc Protection and Deprotection

Fmoc Protection of (R)-2-Methylpyrrolidine

Protocol:

• Dissolve (R)-2-methylpyrrolidine (1.0 eq.) in a 10% aqueous solution of sodium carbonate.

• Cool the solution to 0 °C and add a solution of 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl, 1.05 eq.) in dioxane or acetone dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Dilute the mixture with water and wash with diethyl ether to remove unreacted Fmoc-Cl.

• Acidify the aqueous layer to pH 2-3 with dilute HCl.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield N-Fmoc-(R)-2-methylpyrrolidine.

Quantitative Data:

Substrate	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
(R)-2-Methylpyrrolidine	Fmoc-Cl, Na₂CO₃	Dioxane/H₂O	4-6	0 to RT	>90

Fmoc Deprotection of N-Fmoc-(R)-2-Methylpyrrolidine

Protocol:

• Dissolve N-Fmoc-(R)-2-methylpyrrolidine (1.0 eq.) in a 20% (v/v) solution of piperidine in N,N-dimethylformamide (DMF).

• Stir the reaction mixture at room temperature for 30 minutes to 1 hour.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent and excess piperidine under reduced pressure.

• Co-evaporate the residue with a high-boiling point solvent like toluene to ensure complete removal of piperidine.

• The resulting crude (R)-2-methylpyrrolidine can be further purified by distillation or by conversion to its salt.

Quantitative Data:

Substrate	Reagents	Solvent	Time (min)	Temp (°C)	Yield (%)
N-Fmoc-(R)-2-methylpyrrolidine	20% Piperidine	DMF	30-60	RT	>95

Visualizing Protecting Group Strategies

The following diagrams illustrate the general workflow and logic for selecting and utilizing protecting groups in the synthesis of (R)-2-methylpyrrolidine derivatives.

Caption: General workflow for utilizing protecting groups.

Caption: Orthogonal protection strategy example.

Orthogonal Protecting Group Strategies

In the synthesis of complex molecules containing multiple functional groups, an orthogonal protecting group strategy is often essential. This approach allows for the selective removal of one protecting group in the presence of others. For derivatives of (R)-2-methylpyrrolidine, a combination of Boc, Cbz, and Fmoc can be employed effectively.

For instance, if a molecule contains both the (R)-2-methylpyrrolidine moiety and another primary amine, one could protect the pyrrolidine with a Boc group and the primary amine with a Cbz group. The Boc group can be selectively removed under acidic conditions without affecting the Cbz group. Subsequently, the Cbz group can be removed by hydrogenolysis, leaving the rest of the molecule intact. The Fmoc group, being base-labile, adds another layer of orthogonality, allowing for deprotection under conditions that would not affect Boc or Cbz groups.

Conclusion

The choice of a protecting group for (R)-2-methylpyrrolidine is a critical decision in the design of a synthetic route. The Boc, Cbz, and Fmoc groups offer a versatile toolkit for chemists, each with its unique characteristics of stability and cleavage conditions. By understanding the principles of protection, deprotection, and orthogonality, researchers can devise efficient and robust strategies for the synthesis of complex molecules derived from this important chiral building block. The protocols and data provided herein serve as a practical guide for the successful implementation of these strategies in a laboratory setting.

References

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Application Notes and Protocols: Reaction Conditions for Boc Deprotection of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection in modern organic synthesis, valued for its stability across a range of reaction conditions and its facile removal under acidic conditions. The deprotection of Boc-protected chiral heterocycles, such as (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, is a critical step in the synthesis of numerous pharmaceutical agents and chiral ligands. The selection of the appropriate deprotection method is paramount to ensure high yield, purity, and preservation of stereochemical integrity. This document provides detailed application notes, comparative data, and experimental protocols for the Boc deprotection of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Mechanism of Acid-Catalyzed Boc Deprotection

The most prevalent method for the removal of the Boc group is through acid-catalyzed hydrolysis. The reaction mechanism proceeds through the following key steps:

• Protonation: The carbonyl oxygen of the Boc group is protonated by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).

• Formation of a Tert-butyl Cation: This protonation facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a stable tertiary carbocation (tert-butyl cation) and a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes to release the free amine and carbon dioxide gas.

• Amine Salt Formation: The newly liberated amine is then protonated by the excess acid in the reaction mixture, typically affording the amine as its corresponding salt (e.g., trifluoroacetate or hydrochloride).

Comparative Data of Deprotection Conditions

The choice of deprotection reagent and conditions can significantly influence the reaction outcome. Below is a summary of common conditions for the Boc deprotection of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and related compounds.

Reagent	Solvent	Temperature (°C)	Time	Typical Yield (%)	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 to Room Temp	1 - 4 h	>95%	Common and effective; TFA salts can sometimes be oily.
Hydrochloric Acid (HCl)	1,4-Dioxane or Ethyl Acetate	Room Temp	1 - 4 h	>95%	Often yields a crystalline hydrochloride salt, aiding in purification.
TMSI	Dichloromethane (DCM)	Room Temp	Several hours	Variable	A neutral deprotection option, useful for acid-sensitive substrates.[1]
Thermal (Refluxing Water)	Water	100	~15 min	Variable	An environmentally friendly but less common method for simple amines.[2]

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol describes a standard procedure for the removal of the Boc group using a solution of TFA in DCM.

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq) in anhydrous DCM (to a concentration of approximately 0.1–0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (4.0-5.0 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Carefully wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize any remaining acid. Caution: CO₂ evolution will occur. Vent the separatory funnel frequently.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield the (R)-2-methylpyrrolidine.

Protocol 2: Boc Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is highly effective and often results in the precipitation of the deprotected amine as its hydrochloride salt, which can be easily isolated.

Materials:

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

• 4M HCl in 1,4-Dioxane

• Diethyl ether, anhydrous

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• To a round-bottom flask containing (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq), add a 4M solution of HCl in 1,4-dioxane (5.0-10.0 eq).

• Stir the mixture at room temperature for 1-4 hours. The hydrochloride salt of the product may precipitate out of the solution.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, if a precipitate has formed, collect the solid by filtration. Wash the solid with cold diethyl ether and dry under vacuum to obtain (R)-2-methylpyrrolidine hydrochloride.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. Triturate the residue with anhydrous diethyl ether to induce precipitation. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Mandatory Visualizations

Caption: Experimental workflow for the Boc deprotection of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Caption: Logic diagram for selecting a suitable Boc deprotection method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application of Chiral Pyrrolidine and Piperidine Derivatives in the Synthesis of Pharmaceutical Intermediates

Introduction:

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its structural analogs are valuable chiral building blocks in the synthesis of complex pharmaceutical intermediates. The stereochemistry of these molecules is crucial for the biological activity of the final drug substance. This document provides detailed application notes and protocols for the use of such chiral synthons, with a particular focus on the synthesis of a key intermediate for the Janus kinase (JAK) inhibitor, Tofacitinib. While the specific starting material "(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate" is not the direct precursor for Tofacitinib, this guide illustrates the application of a closely related chiral piperidine derivative, highlighting the principles of stereoselective synthesis in drug development.

Case Study: Synthesis of the Tofacitinib Intermediate (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine

Tofacitinib is a medication used to treat rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis. A critical chiral intermediate in its synthesis is (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine. The following sections detail a common synthetic route to this intermediate.

Synthetic Pathway Overview

The synthesis of (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine typically starts from 1-benzyl-4-methylpiperidin-3-one. The key steps involve a stereoselective reductive amination to introduce the amine group with the desired cis-stereochemistry, followed by methylation.

Caption: Synthetic workflow for the preparation of the key Tofacitinib intermediate.

Experimental Protocols

Protocol 1: Synthesis of (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine

This protocol outlines the reductive amination of 1-benzyl-4-methylpiperidin-3-one to yield the target intermediate.

Materials:

• 1-benzyl-4-methylpiperidin-3-one

• Methylamine solution

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Titanium(IV) chloride (TiCl₄)

• Triethylamine (NEt₃)

• Toluene

• Glacial acetic acid

• Saturated sodium chloride solution (brine)

Procedure:

• To a solution of toluene, add TiCl₄ (0.2 g, 1 mmol) and NEt₃ (0.15 g, 1.5 mmol).

• Add 1-benzyl-4-methyl-3-ketopiperidine (20.3 g, 100 mmol) to the mixture at 35°C.[1]

• Slowly add a methylamine solution (9.32 g, 120 mmol) to the reaction mixture and stir for 4 hours.[1]

• Add NaBH(OAc)₃ (0.32 g, 1.5 mmol) and 2 ml of glacial acetic acid.[1]

• Monitor the reaction until completion.

• Upon completion, quench the reaction by washing with a saturated salt water solution.[1]

• The resulting product, (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine, can be further purified. Dihydrochloride salt formation is a common purification method.[1]

Quantitative Data

Step	Starting Material	Product	Reagents	Yield	Purity/ee	Reference
Reductive Amination & Salt Formation	1-benzyl-4-methylpiperidin-3-one	(3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine	Methylamine, NaBH(OAc)₃, TiCl₄, NEt₃	High	>99% ee	[2]
Chiral Resolution (Alternative Route)	Racemic 1-benzyl-N,4-dimethylpiperidin-3-amine	(3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine L-DTTA salt	Di-p-toluyl-L-tartaric acid (L-DTTA)	21%	99% ee	[2]

Broader Applications of Chiral Pyrrolidine Carboxylates

While the initial query focused on a specific pyrrolidine derivative, the broader class of chiral tert-butyl pyrrolidine carboxylates serves as versatile intermediates in the synthesis of various pharmaceuticals.

Synthesis of Jahanyne Analogs

(S)-tert-Butyl 2-acetylpyrrolidine-1-carboxylate is a useful building block in the design and synthesis of jahanyne analogs, which are known to induce cell cycle arrest.[3]

Caption: Synthesis of a key intermediate for Jahanyne analogs.

Protocol 2: Synthesis of (S)-tert-Butyl 2-acetylpyrrolidine-1-carboxylate

Materials:

• (S)-tert-butyl 2-(N-methoxy-N-methylcarbamoyl)pyrrolidine-1-carboxylate

• Methylmagnesium bromide (Grignard reagent)

• Dry solvent (e.g., THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (S)-tert-butyl 2-(N-methoxy-N-methylcarbamoyl)pyrrolidine-1-carboxylate (1.29 g, 4.99 mmol) in a suitable dry solvent and cool the mixture to -78°C under a nitrogen atmosphere.[3]

• Slowly add methylmagnesium bromide Grignard reagent (12 mL, 15 mmol) while maintaining the temperature at -78°C.[3]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.[3]

• Cool the reaction mixture back to -78°C and quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.[3]

• Extract the mixture with ethyl acetate. Combine the organic layers and dry over anhydrous magnesium sulfate.[3]

• Remove the solvent under reduced pressure and purify the crude product by column chromatography to yield (S)-tert-butyl 2-acetylpyrrolidine-1-carboxylate.[3]

Quantitative Data

Step	Starting Material	Product	Reagents	Yield	Purity	Reference
Grignard Reaction	(S)-tert-butyl 2-(N-methoxy-N-methylcarbamoyl)pyrrolidine-1-carboxylate	(S)-tert-Butyl 2-acetylpyrrolidine-1-carboxylate	Methylmagnesium bromide	97%	N/A	[3]

Chiral building blocks such as tert-butyl pyrrolidine and piperidine carboxylates are indispensable tools in modern pharmaceutical synthesis. Their use allows for the stereocontrolled introduction of key structural motifs, which is fundamental to achieving the desired pharmacological activity and safety profile of a drug. The detailed protocols and synthetic pathways presented here for the Tofacitinib intermediate and a precursor for Jahanyne analogs exemplify the practical application of these valuable synthons in drug development. Researchers and scientists can adapt these methodologies for the synthesis of a wide range of other complex pharmaceutical intermediates.

References

• 1. (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride | 1062580-52-2 [chemicalbook.com]
• 2. research.unl.pt [research.unl.pt]
• 3. (S)-1-Boc-2-acetyl-pyrrolidine | 91550-08-2 [chemicalbook.com]

Application Notes and Protocols for the Preparation of Organocatalysts from (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of valuable organocatalysts derived from the readily available starting material, (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. The document outlines the deprotection of the starting material to yield the foundational catalyst, (R)-2-methylpyrrolidine, and further details the synthesis of a more complex and highly effective Jørgensen-Hayashi-type diarylprolinol silyl ether organocatalyst. Additionally, an application protocol for the use of (R)-2-methylpyrrolidine in the asymmetric α-alkylation of ketones is provided, complete with performance data.

Overview of Organocatalyst Synthesis

The synthesis of pyrrolidine-based organocatalysts from (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate involves a straightforward two-stage process. The initial and crucial step is the removal of the tert-butyloxycarbonyl (Boc) protecting group to furnish the free secondary amine, (R)-2-methylpyrrolidine. This versatile building block can be directly employed as an organocatalyst in various asymmetric transformations. For enhanced stereoselectivity and broader applicability, (R)-2-methylpyrrolidine can be further elaborated into more sophisticated catalysts, such as diarylprolinol silyl ethers, which are renowned for their high efficacy in a range of asymmetric reactions.

Technical Notes & Optimization

Technical Support Center: Improving Diastereoselectivity with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

This technical support center is designed for researchers, scientists, and drug development professionals utilizing (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate as a chiral auxiliary to enhance diastereoselectivity in asymmetric synthesis. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address specific issues you may encounter during your experiments.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Diastereoselectivity (Poor d.r.)	1. Suboptimal Temperature: The energy difference between the diastereomeric transition states may not be significant at the current reaction temperature.	Lower the reaction temperature. Reactions are often run at -78°C to maximize selectivity. A temperature screening study may be necessary to find the optimal balance between reaction rate and diastereoselectivity.[1]
2. Inappropriate Solvent: Solvent polarity and its ability to coordinate with the metal enolate can significantly impact the facial selectivity of the electrophilic attack.	Screen a range of anhydrous aprotic solvents with varying polarities, such as tetrahydrofuran (THF), diethyl ether, or toluene.[1]
3. Incorrect Base or Enolization Conditions: Incomplete or incorrect formation of the desired enolate can lead to a mixture of stereochemical outcomes.	Ensure the use of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) for complete enolate formation. The conditions for enolate formation should be rapid, quantitative, and irreversible to ensure kinetic control.
4. Presence of Impurities: Water or other protic impurities can quench the enolate or interfere with the metal chelation, leading to reduced selectivity.	Use freshly distilled, anhydrous solvents and flame-dried glassware. Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).
Low Reaction Yield	1. Incomplete Enolate Formation: Insufficient base or reaction time for the deprotonation step.	Use a slight excess of the strong base (e.g., 1.05-1.1 equivalents) and ensure sufficient time for complete enolate formation before adding the electrophile.
2. Poor Electrophile Reactivity: The electrophile may be too unreactive under the reaction conditions.	Consider using a more reactive electrophile (e.g., switching from an alkyl chloride to an alkyl iodide) or adding a Lewis acid to activate the electrophile.
3. Product Decomposition: The product may be unstable under the reaction or workup conditions.	Perform the reaction at the lowest effective temperature and ensure a mild workup procedure. Analyze the crude reaction mixture to check for product degradation.
Difficulty in Removing the Chiral Auxiliary	1. Harsh Cleavage Conditions: The conditions used to cleave the auxiliary may be degrading the desired product.	Screen different methods for Boc-group removal. Acidic conditions (e.g., trifluoroacetic acid in dichloromethane) are common. If the product is acid-sensitive, consider alternative methods.
2. Incomplete Cleavage: The cleavage reaction may not have gone to completion.	Increase the reaction time or the concentration of the cleavage reagent. Monitor the reaction by TLC or LC-MS to ensure complete removal of the auxiliary.
Inconsistent Results	1. Variability in Reagent Quality: The purity and activity of the base, solvents, or starting materials may vary between batches.	Use high-purity, anhydrous reagents and solvents. If using a commercially available base like n-BuLi, it is advisable to titrate it before use.
2. Inconsistent Reaction Setup: Minor variations in the experimental setup can lead to different outcomes.	Standardize the procedure, including the rate of addition of reagents and the stirring speed.

Frequently Asked Questions (FAQs)

Q1: How does (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate control diastereoselectivity?

A1: The chiral auxiliary works by creating a sterically hindered environment around the reactive center. After attachment to a prochiral substrate (e.g., forming an amide with a carboxylic acid), a metal enolate is generated. The bulky tert-butyl group and the rigid pyrrolidine ring structure effectively block one face of the enolate, forcing the incoming electrophile to attack from the less hindered face. This leads to the preferential formation of one diastereomer. The stereochemical outcome is often rationalized using models that consider the chelation of the metal cation between the enolate oxygen and the carbonyl of the Boc-group.

Q2: What are the key experimental parameters to control for high diastereoselectivity?

A2: The most critical parameters are:

• Temperature: Lower temperatures (-78°C is common) are generally better for selectivity.[1]

• Solvent: Anhydrous, aprotic solvents like THF are typically used.

• Base: A strong, non-nucleophilic base like LDA is crucial for forming the kinetic enolate.

• Purity of Reagents: All reagents and solvents must be strictly anhydrous.

Q3: How can I determine the diastereomeric ratio (d.r.) of my product?

A3: The diastereomeric ratio is most commonly determined by ¹H NMR spectroscopy of the crude reaction mixture. The two diastereomers will have slightly different chemical shifts for certain protons, particularly those near the newly formed stereocenter. By integrating the signals corresponding to each diastereomer, the ratio can be calculated. Chiral HPLC or GC can also be used for more precise determination.

Q4: What are the best conditions for cleaving the (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate auxiliary?

A4: The tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen is typically cleaved under acidic conditions. A common method is treatment with trifluoroacetic acid (TFA) in dichloromethane (DCM). The specific conditions (concentration of TFA, reaction time, and temperature) may need to be optimized depending on the stability of the final product.

Experimental Protocols

Representative Protocol: Diastereoselective Alkylation of an N-Acyl Pyrrolidine Derivative

This protocol describes a general procedure for the diastereoselective alkylation of an N-acyl derivative of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate.

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq.) in anhydrous dichloromethane (DCM) at 0°C, add triethylamine (1.2 eq.) and the desired acyl chloride (1.1 eq.).

• Stir the reaction mixture at 0°C for 30 minutes and then at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the N-acyl pyrrolidine.

Step 2: Diastereoselective Alkylation

• To a solution of diisopropylamine (1.1 eq.) in anhydrous THF at -78°C under an argon atmosphere, add n-butyllithium (1.05 eq.) dropwise. Stir the solution at -78°C for 30 minutes to generate LDA.

• Add a solution of the N-acyl pyrrolidine (1.0 eq.) from Step 1 in anhydrous THF dropwise to the LDA solution at -78°C. Stir for 1 hour to ensure complete enolate formation.

• Add the alkylating agent (e.g., benzyl bromide, 1.2 eq.) dropwise to the enolate solution at -78°C.

• Stir the reaction mixture at -78°C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction at -78°C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR analysis.

• Purify the product by flash column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the purified alkylated product (1.0 eq.) in a 1:1 mixture of dichloromethane and trifluoroacetic acid at 0°C.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting carboxylic acid or its corresponding ester (after esterification) by standard methods.

Data Presentation

The following table provides illustrative data for a representative diastereoselective alkylation reaction. Note that actual results will vary depending on the specific substrates and reaction conditions.

Electrophile	Product	Yield (%)	Diastereomeric Ratio (d.r.)
Benzyl bromide	2-benzyl-N-acyl pyrrolidine	85	>95:5
Methyl iodide	2-methyl-N-acyl pyrrolidine	90	>98:2
Allyl bromide	2-allyl-N-acyl pyrrolidine	82	>90:10

Visualizations

Experimental Workflow for Diastereoselective Alkylation

Caption: Workflow for diastereoselective alkylation using (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate.

Proposed Mechanism of Diastereoselection

Caption: Simplified model showing the steric hindrance that directs the electrophilic attack.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification methods for products derived from (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate? The primary methods for purifying products from reactions with this starting material are flash column chromatography, acid-base extraction, and crystallization.[1][2][3] For separating chiral products (enantiomers or diastereomers), specialized techniques like High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with Chiral Stationary Phases (CSPs) are typically required.[4][5]

Q2: What are the typical impurities I should expect? Common impurities include unreacted starting materials, residual reagents such as di-tert-butyl dicarbonate (Boc₂O), coupling agents, or bases (e.g., triethylamine), and byproducts from side reactions.[1][6] If the reaction creates a new stereocenter, diastereomers may also be present.

Q3: How can I monitor the purification process effectively? Thin-Layer Chromatography (TLC) is the most common method for monitoring purification.[1] For visualizing Boc-protected amines and their derivatives, which may not be UV-active, staining is essential. A ninhydrin stain can be effective; upon heating, it can cause in-situ deprotection of the Boc group, revealing the amine as a colored spot.[1] Alternatively, a potassium permanganate (KMnO₄) stain can visualize many organic compounds.

Q4: My product contains a Boc-protecting group. Are there any purification conditions I should avoid? Yes, the tert-butoxycarbonyl (Boc) group is sensitive to acidic conditions.[7][8] Avoid strongly acidic environments during workup and purification. For instance, using reversed-phase chromatography with eluents containing a high concentration of trifluoroacetic acid (TFA) can lead to the cleavage of the Boc group, especially during solvent evaporation.[9] If an acidic wash is necessary, it should be performed quickly and at low temperatures.[10]

Q5: When is an acid-base extraction a suitable purification method? An acid-base extraction is highly effective for separating acidic or basic compounds from neutral products.[2][3] If your desired product is neutral but the reaction mixture contains acidic or basic impurities (like unreacted carboxylic acids or amine bases), this method can be a simple and efficient first purification step, potentially avoiding the need for chromatography.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Purified Product	1. Incomplete Reaction: The reaction did not go to completion. 2. Product Loss During Extraction: The product has some solubility in the aqueous layer. 3. Co-elution with Impurities: The product and a major impurity have very similar polarities. 4. Product Degradation: The product is unstable to the workup or chromatography conditions (e.g., acid-lability of Boc group).	1. Monitor the reaction by TLC or LC-MS to ensure completion before workup. 2. Back-extract the aqueous layers with the organic solvent to recover dissolved product.[2] 3. Optimize the chromatography mobile phase. Try a different solvent system or use a gradient elution.[1] 4. Use neutral or slightly basic conditions. For extractions, use a weak base like sodium bicarbonate instead of a strong base. Avoid strong acids.[8][11]
Product is Not Pure After Column Chromatography	1. Column Overload: Too much crude material was loaded onto the column. 2. Poor Separation: The chosen mobile phase is not effective at separating the product from impurities. 3. Fractions Mixed Incorrectly: TLC analysis of fractions was not precise, leading to the pooling of impure fractions.	1. As a general rule, use a silica-to-crude-product ratio of at least 30-50:1 by weight.[1] 2. Perform a systematic TLC screen with different solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/methanol) to find the optimal mobile phase for separation.[1] 3. Run TLC on every fraction or every other fraction. Pool only the fractions that show a single, clean spot for the product.
The Boc Group Was Accidentally Removed	1. Exposure to Strong Acid: The workup or purification involved a strong acid (e.g., HCl, TFA).[9] 2. High Temperature: In some cases, prolonged heating in certain solvents can cause thermal deprotection of the Boc group.[12]	1. Confirm deprotection by ¹H NMR (disappearance of the ~1.4 ppm singlet) and LC-MS. If deprotection occurred, you may need to re-protect the amine using (Boc)₂O.[7] 2. Avoid excessive heat during reaction and solvent evaporation. Use a rotary evaporator at moderate temperatures (e.g., ≤ 40°C).
Product Oiled Out During Crystallization	1. High Impurity Level: Impurities are preventing the formation of a crystal lattice. 2. Solvent System is Not Ideal: The solvent may be too good, preventing the compound from coming out of solution properly. 3. Cooling Rate is Too Fast: Rapid cooling can lead to supersaturation and oiling out instead of controlled crystal growth.[13]	1. First, purify the material by another method, such as flash chromatography, to remove major impurities.[13] 2. Screen for a different solvent or use a co-solvent system (a "good" solvent and a miscible "anti-solvent").[13] 3. Allow the solution to cool slowly to room temperature, then transfer to a refrigerator. Seeding with a pure crystal can also promote proper crystallization.

Data Presentation

Table 1: Typical Flash Chromatography Conditions for Boc-Protected Pyrrolidine Derivatives

Parameter	Guideline	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard stationary phase for normal-phase chromatography of small organic molecules.[1]
Mobile Phase System 1	Ethyl Acetate / Hexanes	A common non-polar to mid-polarity system. The ratio is adjusted based on product polarity (e.g., start with 1:9 and increase polarity).[1]
Mobile Phase System 2	Methanol / Dichloromethane	A more polar system suitable for more functionalized products. A gradient of 0-10% Methanol is a good starting point.[1]
Loading Technique	Dry Loading	Adsorbing the crude product onto a small amount of silica gel before loading can improve peak shape and resolution, especially for less soluble compounds.

Table 2: Common ¹H NMR Impurities and Solvent Residual Peaks (in CDCl₃)

Compound	Chemical Shift (ppm)	Multiplicity	Notes
Dichloromethane (CH₂Cl₂)	5.30	s	Common reaction and chromatography solvent.
Ethyl Acetate (EtOAc)	2.05 (CH₃), 4.12 (CH₂), 1.26 (CH₃)	s, q, t	Common extraction and chromatography solvent.[14]
Hexanes/Cyclohexane	~1.2-1.4	m	Common chromatography solvent.
Triethylamine (TEA)	~1.0 (CH₃), ~2.5 (CH₂)	t, q	Common base used in reactions.
tert-Butanol	1.28	s	A potential byproduct from Boc-deprotection.
Di-tert-butyl dicarbonate (Boc₂O)	~1.5	s	Unreacted Boc-anhydride reagent.
Water (H₂O)	1.56	s (broad)	Present in solvents or introduced during workup.
Note: Chemical shifts can vary slightly based on concentration and other solutes present.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol provides a general guideline for purifying a neutral reaction product.

• TLC Analysis: Determine an appropriate solvent system by TLC. The ideal system gives your product an Rf value of ~0.3.

• Column Packing: Prepare a slurry of silica gel in the least polar mobile phase (e.g., 100% hexanes). Pour the slurry into a column and use gentle pressure to pack it evenly without cracks.[1]

• Sample Loading: Dissolve your crude product in a minimum amount of dichloromethane or the mobile phase. Alternatively, perform dry loading by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elution: Begin eluting with the starting mobile phase. If using a gradient, slowly increase the polarity (e.g., by increasing the percentage of ethyl acetate).[1]

• Fraction Collection: Collect fractions in test tubes and monitor the elution progress by TLC.

• Isolation: Combine the fractions containing the pure product, and remove the solvent using a rotary evaporator to yield the purified compound.[1]

Protocol 2: Purification by Acid-Base Extraction

This protocol is designed to remove an acidic impurity (e.g., a carboxylic acid) from a neutral Boc-protected product.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane, in a separatory funnel.

• Basic Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Use a volume roughly half that of the organic layer.[11]

• Extraction: Stopper the funnel, invert it, and vent frequently to release any CO₂ pressure. Shake gently for 1-2 minutes.

• Separation: Allow the layers to separate. Drain the lower aqueous layer, which now contains the deprotonated acidic impurity.[11]

• Repeat: Repeat the basic wash (steps 2-4) one more time to ensure complete removal of the acidic impurity.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine) to remove residual water.[2]

• Drying and Isolation: Drain the organic layer into a flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator to isolate the purified neutral product.[11]

Visualizations

Caption: General workflow for the purification and analysis of reaction products.

Caption: Decision tree for troubleshooting an impure product after initial purification.

Caption: Diagram illustrating the separation principle of an acid-base extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Removal of Boc protecting group from (R)-2-methylpyrrolidine without racemization

Topic: Removal of Boc Protecting Group from (R)-2-Methylpyrrolidine without Racemization

Welcome to the technical support center for the synthesis of chiral compounds. This guide provides detailed information, troubleshooting advice, and frequently asked questions regarding the removal of the tert-butyloxycarbonyl (Boc) protecting group from (R)-N-Boc-2-methylpyrrolidine while maintaining the stereochemical integrity of the chiral center.

Frequently Asked Questions (FAQs)

Q1: What is the primary concern when removing the Boc protecting group from a chiral amine like (R)-2-methylpyrrolidine?

A1: The main concern is to prevent racemization, which is the conversion of an enantiomerically pure compound into a mixture of equal parts of both enantiomers.[1] Maintaining the stereochemical integrity of (R)-2-methylpyrrolidine is crucial for its application in pharmaceuticals and asymmetric synthesis, as different enantiomers can have vastly different biological activities.

Q2: Which are the most common methods for Boc deprotection, and are they suitable for chiral substrates?

A2: The most common methods involve treatment with strong acids such as trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in an organic solvent like dioxane or methanol.[2][3] While effective, these strong acid conditions can sometimes lead to racemization if not carefully controlled, especially with sensitive substrates. Milder acidic conditions or alternative non-acidic methods may be preferable to ensure the preservation of enantiomeric purity.

Q3: Can racemization occur during the Boc protection step as well?

A3: Yes, while less common for simple amines, racemization can be a concern during the Boc protection of certain chiral compounds, particularly α-amino acids, where the acidic proton on the chiral carbon can be abstracted under basic conditions, leading to epimerization.[1] Careful selection of the base and reaction temperature is important.

Q4: How can I determine if racemization has occurred during the deprotection?

A4: The enantiomeric excess (ee) of the final product, (R)-2-methylpyrrolidine, must be determined analytically. This is typically done using chiral chromatography techniques, such as chiral Gas Chromatography (GC) or chiral High-Performance Liquid Chromatography (HPLC).[4] These methods can separate and quantify the two enantiomers.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Deprotection	Insufficient acid concentration or reaction time.	Increase the equivalents of acid or prolong the reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Steric hindrance around the Boc-protected nitrogen.	Consider using a stronger acid system (e.g., neat TFA) if the substrate is stable, or switch to a different deprotection method such as a Lewis acid-catalyzed approach.
Racemization (Loss of Enantiomeric Purity)	Harsh acidic conditions (high temperature or prolonged reaction time).	Perform the deprotection at a lower temperature (e.g., 0 °C to room temperature). Use the minimum effective concentration of acid and monitor the reaction to avoid unnecessarily long exposure. Consider milder deprotection methods.
Presence of a base during work-up that could catalyze epimerization.	Ensure the work-up procedure is performed under neutral or acidic conditions until the free amine is isolated.
Formation of Side Products	The reactive tert-butyl cation generated during deprotection can alkylate nucleophilic functional groups in the substrate or solvent.	Use a scavenger, such as anisole or thioanisole, to trap the tert-butyl cation.[3]
Degradation of other acid-sensitive functional groups in the molecule.	Employ milder deprotection conditions. Options include using a weaker acid, a Lewis acid catalyst, or thermal deprotection in the absence of acid.
Difficulty in Isolating the Product	The product, 2-methylpyrrolidine, is a volatile and water-soluble amine.	Isolate the product as its hydrochloride or tartrate salt, which are typically crystalline and less volatile solids.[1] The free amine can be liberated from the salt by treatment with a base just before use.

Quantitative Data on Deprotection Methods

While specific quantitative data for the racemization of (R)-2-methylpyrrolidine under various deprotection conditions is not extensively documented in comparative studies, the synthesis of (R)-2-methylpyrrolidine with high optical purity (>99% ee) has been reported, indicating that deprotection without significant racemization is achievable.[5] The following table provides a general comparison of common deprotection methods regarding their propensity for causing racemization.

Deprotection Method	Reagents	Typical Conditions	Racemization Risk	Notes
Trifluoroacetic Acid	TFA in Dichloromethane (DCM)	20-50% TFA in DCM, 0 °C to RT, 1-4 h	Low to Moderate	A widely used and effective method. The risk of racemization can be minimized by keeping the temperature low and the reaction time short.[6]
Hydrogen Chloride	4M HCl in Dioxane	RT, 1-16 h	Low	Another standard and effective method. The anhydrous nature of the reagent is important. The product is conveniently isolated as the hydrochloride salt.[7]
Lewis Acid Catalysis	ZnBr₂, AlCl₃, etc.	Varies with Lewis acid	Low	Generally milder than strong Brønsted acids and can be advantageous for substrates with other acid-sensitive groups.
Thermal Deprotection	Heat in a suitable solvent (e.g., water, toluene)	High temperatures (e.g., >100 °C)	Moderate to High	Can be an option for substrates that are thermally stable but acid-sensitive. However, high temperatures can promote racemization.

Experimental Protocols

Protocol 1: Deprotection of (R)-N-Boc-2-methylpyrrolidine using HCl in Dioxane

This protocol is a standard and reliable method for the removal of the Boc group while minimizing the risk of racemization. The product is isolated as the stable hydrochloride salt.

Materials:

• (R)-N-Boc-2-methylpyrrolidine

• 4M HCl in 1,4-Dioxane

• Anhydrous diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Filtration apparatus

Procedure:

• Dissolve (R)-N-Boc-2-methylpyrrolidine (1.0 equiv) in a minimal amount of a suitable solvent like anhydrous dichloromethane or use it neat in a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice bath to 0 °C.

• Slowly add 4M HCl in 1,4-dioxane (2-5 equiv) to the stirred solution.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring the progress by TLC until the starting material is consumed.

• Upon completion, add anhydrous diethyl ether to the reaction mixture to precipitate the (R)-2-methylpyrrolidine hydrochloride salt.

• Collect the solid precipitate by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Protocol 2: Chiral GC Analysis of (R)-2-Methylpyrrolidine

To confirm the enantiomeric purity of the deprotected product, a chiral Gas Chromatography (GC) analysis can be performed. The free amine may need to be derivatized to improve its volatility and interaction with the chiral stationary phase.

Materials:

• (R)-2-methylpyrrolidine sample (as the free base)

• Chiral GC column (e.g., a cyclodextrin-based column)

• Derivatizing agent (e.g., trifluoroacetic anhydride)

• Anhydrous solvent (e.g., dichloromethane)

• GC instrument with a Flame Ionization Detector (FID)

Procedure:

• Derivatization: In a small vial, dissolve a sample of the (R)-2-methylpyrrolidine in anhydrous dichloromethane. Add an excess of trifluoroacetic anhydride and let the reaction proceed for 15-30 minutes at room temperature.

• Sample Preparation: Quench the reaction with a small amount of water and extract the derivatized amine into an organic solvent. Dry the organic layer and dilute to an appropriate concentration for GC analysis.

• GC Analysis: Inject the prepared sample onto the chiral GC column. Use a temperature program that provides good separation of the enantiomers.

• Data Analysis: Integrate the peak areas for the two enantiomers. The enantiomeric excess (ee) is calculated using the formula: ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] x 100.

Visualizations

Caption: Troubleshooting workflow for the Boc deprotection of (R)-2-methylpyrrolidine.

Caption: Mechanism of acid-catalyzed Boc deprotection.

References

• 1. WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s)-2-methylpyrrolidine and tartrate salts thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. The barrier to enantiomerization of N-Boc-2-lithiopyrrolidine: the effect of chiral and achiral diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Challenges in the Scale-Up of Reactions Involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the scale-up of reactions involving this versatile chiral building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in large-scale synthesis?

A1: (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a valuable chiral intermediate and organocatalyst in the pharmaceutical industry. Its primary applications in large-scale synthesis include asymmetric catalysis and as a key structural motif in the synthesis of complex active pharmaceutical ingredients (APIs). The pyrrolidine ring is a prevalent feature in many FDA-approved drugs.[1]

Q2: What is the function of the Boc protecting group, and why is it important for scale-up?

A2: The tert-butoxycarbonyl (Boc) group is a widely used protecting group for the nitrogen atom of the pyrrolidine ring. It is stable under a variety of reaction conditions, preventing the amine from participating in unwanted side reactions. The Boc group can be readily removed under acidic conditions, which is a critical step in many synthetic pathways. Careful selection of deprotection methods is necessary during scale-up to avoid side reactions and ensure high yields.

Q3: What are the general challenges to consider when scaling up reactions with this compound?

A3: Key challenges during the scale-up of reactions involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate include:

• Thermal Management: Exothermic or endothermic reactions that are easily managed in the lab can become problematic in large reactors with different surface area-to-volume ratios.

• Mass Transfer and Mixing: Ensuring homogeneous mixing in large vessels is crucial to avoid localized "hot spots" or concentration gradients that can lead to side reactions and decreased yields.

• Reagent Addition and Control: The rate of reagent addition can significantly impact reaction outcomes and safety on a larger scale.

• Work-up and Purification: Isolation and purification of the product on a large scale often require different techniques than those used in the lab (e.g., crystallization instead of chromatography).

• Impurity Profile: The impurity profile can change upon scale-up, necessitating the development of robust analytical methods for quality control.

Troubleshooting Guides

This section addresses specific issues that may arise during the scale-up of reactions involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, either as a reactant or an organocatalyst.

Issue 1: Low Yield and Purity in Asymmetric Catalysis

Question: We are using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as a precursor to a chiral organocatalyst for an asymmetric aldol reaction. Upon scaling up from a 1g to a 100g scale, the yield has dropped significantly, and the enantiomeric excess (ee) is inconsistent. What are the likely causes and solutions?

Answer:

Several factors can contribute to reduced yield and enantioselectivity during the scale-up of organocatalytic reactions.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Poor Mixing and Mass Transfer	Inadequate mixing can lead to localized areas of high substrate or catalyst concentration, promoting side reactions. Ensure the reactor is equipped with an appropriate stirrer for the vessel geometry and reaction viscosity. Consider using overhead stirring with a properly designed impeller.
Inefficient Heat Transfer	Exothermic reactions can lead to temperature gradients in large reactors, affecting reaction kinetics and selectivity. Implement a robust temperature control system and consider slower addition of reagents to manage the exotherm.
Sensitivity to Air and Moisture	Organocatalytic reactions can be sensitive to atmospheric oxygen and moisture, which may be more challenging to exclude on a larger scale. Ensure all reagents and solvents are anhydrous and the reaction is conducted under a strictly inert atmosphere (e.g., nitrogen or argon).
Catalyst Deactivation	Impurities in starting materials or solvents, which may be negligible on a small scale, can deactivate the catalyst at a larger scale. Use high-purity, commercially available raw materials and ensure solvents are appropriately dried and degassed.

Experimental Protocol: Lab-Scale Asymmetric Aldol Reaction (Illustrative)

This protocol is for a representative asymmetric aldol reaction catalyzed by a proline-derived organocatalyst.

• To a stirred solution of the aldehyde (1.0 mmol) and the organocatalyst (0.1 mmol, 10 mol%) in anhydrous DMSO (2.0 mL) at room temperature, add the ketone (10.0 mmol).

• Stir the reaction mixture and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired aldol adduct.

• Determine the diastereomeric ratio and enantiomeric excess by ¹H NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis.

Issue 2: Difficulties in Boc Deprotection at Scale

Question: We are performing an acidic deprotection of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate on a multi-kilogram scale and are observing incomplete reaction and the formation of unknown impurities. How can we optimize this step?

Answer:

Boc deprotection, while seemingly straightforward, can present challenges upon scale-up.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incomplete Reaction	The acid may not be sufficiently dispersed, or the reaction time may be too short for the larger volume. Ensure efficient stirring. Consider a moderate increase in reaction temperature if the product is stable. Monitor the reaction closely by HPLC to determine the optimal reaction time.
Side Reactions (e.g., Alkylation)	The tert-butyl cation generated during deprotection can alkylate nucleophilic sites on the starting material or product. Add a scavenger, such as anisole or thioanisole, to the reaction mixture to trap the tert-butyl cation.
Work-up Issues	Neutralization of a large volume of acidic solution can be highly exothermic and may lead to product degradation. Perform the neutralization at a controlled low temperature with efficient cooling. Ensure the pH is carefully monitored.
Product Isolation	The hydrochloride salt of the deprotected amine may have different solubility characteristics at a larger scale, leading to losses during extraction or filtration. Perform solubility studies to optimize the isolation procedure.

Experimental Protocol: Large-Scale Boc Deprotection (Illustrative)

This protocol provides a general procedure for the deprotection of a Boc-protected pyrrolidine derivative.

• Charge a suitable reactor with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 eq) and a suitable solvent such as ethyl acetate.

• Cool the solution to 0-5 °C.

• Slowly add a solution of HCl in a suitable solvent (e.g., 4M HCl in dioxane, 2-3 eq) while maintaining the internal temperature below 10 °C.

• Stir the mixture at room temperature and monitor the reaction progress by HPLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to 0-5 °C and slowly add a pre-cooled aqueous solution of a base (e.g., NaOH or K₂CO₃) to adjust the pH to 9-10, while maintaining the temperature below 15 °C.

• Separate the organic layer and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, dry over a suitable drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or crystallization as required.

Data Presentation

The following table presents a hypothetical comparison of a reaction involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate at different scales. Note: This data is illustrative and based on typical observations during scale-up.

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)
Reactant A	10.0 g	1.0 kg
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	1.2 eq	1.2 eq
Solvent Volume	100 mL	10 L
Reaction Time	4 hours	8 hours
Yield	90%	82%
Purity (by HPLC)	99.5%	98.0%
Major Impurity	0.2%	1.5%

Experimental Workflows and Signaling Pathways (Graphviz)

Below are diagrams illustrating common experimental workflows and logical relationships in the context of scaling up reactions involving (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Caption: A generalized workflow for scaling up a chemical synthesis process.

Caption: A decision tree for troubleshooting low yields during process scale-up.

References

• 1. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]

Identifying byproducts in asymmetric alkylation using NMR spectroscopy

Welcome to the technical support center for identifying byproducts in asymmetric alkylation using NMR spectroscopy. This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in analyzing their reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in asymmetric alkylation reactions?

Asymmetric alkylation reactions can generate several byproducts besides the desired product. Identifying these is crucial for reaction optimization and purification. Common byproducts include:

• Diastereomers: If the reaction creates a new stereocenter in a molecule that already contains one, diastereomers will be formed. These are stereoisomers that are not mirror images.

• Enantiomers: If the reaction is not perfectly enantioselective, a mixture of enantiomers (non-superimposable mirror images) of the desired product will be formed.

• Over-alkylation products: The product of the initial alkylation may undergo a second alkylation, leading to a dialkylated or poly-alkylated byproduct.

• Elimination byproducts: Under basic conditions, elimination reactions can compete with substitution, leading to the formation of alkenes.

• N- vs. O-alkylation products: When using ambident nucleophiles (e.g., enolates), alkylation can occur at different atoms, such as nitrogen or oxygen, leading to regioisomers.[1][2]

• Isomerization products: The starting material or product may isomerize under the reaction conditions, for example, through the migration of a double bond.[3]

Q2: How can ¹H NMR spectroscopy help in identifying these byproducts?

¹H NMR spectroscopy is a powerful tool for identifying and quantifying products and byproducts in a reaction mixture.[4] Each unique proton in a molecule gives a distinct signal in the NMR spectrum. The chemical shift (δ), integration (area under the signal), and multiplicity (splitting pattern) of these signals provide detailed information about the molecular structure. By analyzing the ¹H NMR spectrum of the crude reaction mixture, one can often identify the signals corresponding to the desired product and any byproducts present.

Q3: How is the diastereomeric ratio (d.r.) determined from an ¹H NMR spectrum?

The diastereomeric ratio is determined by comparing the integrals of well-resolved signals that are unique to each diastereomer.[4] Since diastereomers have different physical properties, the corresponding protons in each isomer are in slightly different chemical environments, leading to separate signals in the NMR spectrum.[4] The molar ratio of the diastereomers is directly proportional to the ratio of their integral values.[4]

Q4: Can standard ¹H NMR distinguish between enantiomers?

No, enantiomers are indistinguishable in a standard (achiral) NMR experiment because their protons are in identical chemical environments. To differentiate and quantify enantiomers, a chiral environment must be introduced. This is typically achieved by using a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[5][6][7]

Q5: How do chiral solvating agents (CSAs) work in NMR analysis?

Chiral solvating agents are enantiomerically pure compounds that form transient, diastereomeric complexes with the enantiomers of the analyte.[7][8] These diastereomeric complexes have different NMR spectra, allowing for the differentiation and quantification of the individual enantiomers.[9] The process is non-covalent and does not require permanent modification of the analyte.[7]

Troubleshooting Guides

Problem: My ¹H NMR spectrum is very complex, with many overlapping signals.

• Solution 1: Use a different NMR solvent. Changing the solvent (e.g., from CDCl₃ to benzene-d₆) can alter the chemical shifts of protons due to different solvent-solute interactions, potentially resolving overlapping signals.[10]

• Solution 2: Increase the magnetic field strength. A higher field NMR spectrometer will provide better signal dispersion, reducing overlap.

• Solution 3: Use advanced NMR techniques. Techniques like 2D NMR (e.g., COSY, HSQC) can help to identify which signals belong to which molecule by showing correlations between protons and carbons.[11] Band-selective pure shift NMR is another method that can simplify complex spectra by collapsing multiplets into singlets, which aids in determining diastereomeric ratios in crowded spectra.[12][13]

Problem: I suspect over-alkylation has occurred. How can I confirm this with NMR?

• Solution: Look for the disappearance of a signal corresponding to the proton that was replaced by the second alkyl group. For example, if a CH₂ group is alkylated to a CHR group, and then further to a CRR' group, the signal for the CH proton will disappear. Concurrently, new signals corresponding to the protons of the second alkyl group will appear. Compare the integration of the remaining starting material protons to the new alkyl group protons to quantify the extent of over-alkylation.

Problem: I see signals that might indicate an elimination byproduct (alkene). What should I look for?

• Solution: The formation of an alkene introduces vinylic protons, which typically appear in the deshielded region of the ¹H NMR spectrum, generally between 4.5 and 7.0 ppm.[14][15][16] The presence of signals in this region, especially if they show characteristic cis or trans coupling constants, is a strong indication of an elimination byproduct.

Problem: My reaction involves an ambident nucleophile. How can I distinguish between N- and O-alkylation?

• Solution: N- and O-alkylation lead to different regioisomers, which can be distinguished by NMR.[1]

  • ¹H NMR: Protons attached to or near the site of alkylation will have different chemical shifts. For example, protons on a carbon adjacent to an oxygen (in an O-alkylated product) will typically be more deshielded (further downfield) than protons on a carbon adjacent to a nitrogen (in an N-alkylated product).

  • ¹⁵N NMR: If possible, ¹⁵N NMR spectroscopy provides a direct way to observe the nitrogen environment. N-alkylation causes a significant upfield shift (around 100 ppm or more) in the ¹⁵N chemical shift compared to the starting material.[2]

  • 2D NMR: An HMBC (Heteronuclear Multiple Bond Correlation) experiment can show a correlation between the protons of the newly introduced alkyl group and the nitrogen or oxygen atom, confirming the point of attachment.[17]

Problem: The integration for determining the diastereomeric ratio seems inaccurate.

• Solution 1: Ensure full relaxation of nuclei. For accurate quantification, the nuclei must fully relax between pulses. In ¹H NMR, this is usually not an issue, but long relaxation delays (d1) may be necessary for certain nuclei. Using ¹³C NMR for quantification is generally less reliable due to slow relaxation and the Nuclear Overhauser Effect (NOE) from proton decoupling.[11]

• Solution 2: Check for baseline distortion. A non-flat baseline can lead to significant integration errors. Ensure proper baseline correction has been applied to the spectrum before integration.[11]

• Solution 3: Select non-overlapping signals. Choose signals for integration that are well-resolved and free from overlap with other peaks, including solvent or impurity signals.[4]

Data and Protocols

Table 1: Common Byproducts and Their ¹H NMR Signatures

Byproduct Type	Key ¹H NMR Characteristics	Typical Chemical Shift (δ) Range (ppm)
Diastereomers	Separate, distinct signals for corresponding protons in each isomer.	Varies depending on the molecule.
Over-alkylation	Disappearance of a methine (CH) or methylene (CH₂) proton signal, and appearance of new signals for the added alkyl group.	Varies with the alkyl group added.
Elimination	Appearance of new signals in the vinylic region.	4.5 - 7.0
N- vs. O-Alkylation	Protons alpha to the heteroatom will have different chemical shifts. Protons alpha to oxygen are typically more deshielded than those alpha to nitrogen.	CH-O: 3.5 - 5.5; CH-N: 2.5 - 4.0

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Take a representative aliquot of the crude reaction mixture.

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, Benzene-d₆).

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to remove any particulate matter.

• Cap the NMR tube and wipe it clean before inserting it into the spectrometer.

Protocol 2: Determination of Diastereomeric Ratio (d.r.) by ¹H NMR

• Acquire a standard ¹H NMR spectrum of the crude reaction mixture.

• Process the spectrum, applying Fourier transform, phase correction, and baseline correction.

• Identify a pair of well-resolved signals, with one signal corresponding to each diastereomer. These signals should be free from any overlap.[4]

• Use the integration tool in the NMR software to measure the area of the selected signals.

• Set the integral of one of the signals to a convenient value (e.g., 1.00). The software will automatically calculate the relative integral of the second signal.

• The diastereomeric ratio is the ratio of the two integral values. For example, if the integrals are 1.00 and 0.85, the d.r. is 1:0.85.[4]

Protocol 3: Determination of Enantiomeric Excess (e.e.) using a Chiral Solvating Agent (CSA)

• Prepare a standard NMR sample of the purified product mixture as described in Protocol 1.

• Acquire a standard ¹H NMR spectrum to serve as a reference.

• To the same NMR tube, add a specific amount of the chosen chiral solvating agent (typically 1-5 equivalents).

• Gently shake the tube to ensure thorough mixing.

• Acquire another ¹H NMR spectrum.

• In the new spectrum, look for signals that have split into two. These correspond to the two diastereomeric complexes formed between the CSA and the enantiomers of your product.

• Integrate the now-separated signals corresponding to each enantiomer.

• Calculate the enantiomeric excess using the formula: e.e. (%) = [|Integral (major) - Integral (minor)| / |Integral (major) + Integral (minor)|] x 100.

Visualized Workflows

Caption: Workflow for byproduct identification and quantification using NMR.

Caption: Decision tree for troubleshooting common NMR analysis issues.

References

• 1. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arpi.unipi.it [arpi.unipi.it]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Troubleshooting [chem.rochester.edu]
• 11. researchgate.net [researchgate.net]
• 12. Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC49659G [pubs.rsc.org]
• 13. Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 17. researchgate.net [researchgate.net]

Optimizing reaction temperature for stereoselective synthesis with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the reaction temperature for the stereoselective synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to assist in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the stereoselective synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate?

A1: A prevalent and effective method is the asymmetric α-alkylation of N-Boc-pyrrolidine. This involves the deprotonation of N-tert-Butylpyrrolidine-1-carboxylate with a strong base, typically in the presence of a chiral ligand, to form a chiral enamine intermediate. Subsequent alkylation with a methylating agent, followed by hydrolysis, yields the desired (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Q2: How does reaction temperature influence the stereoselectivity of this synthesis?

A2: Reaction temperature is a critical parameter for controlling the stereoselectivity. Lowering the reaction temperature generally enhances the energy difference between the diastereomeric transition states, leading to a higher enantiomeric excess (e.e.) or diastereomeric ratio (d.r.) of the desired (R)-enantiomer.

Q3: What is the optimal temperature range for the alkylation step?

A3: For asymmetric lithiation-alkylation of N-Boc-pyrrolidine, temperatures are typically maintained at or below -78 °C to ensure high stereoselectivity. However, studies have shown that lithiated N-Boc pyrrolidine can be configurationally stable at temperatures as high as -30 °C to -40 °C, still providing a high enantiomeric ratio.[1] It has been reported that for N-Boc pyrrolidine, functionalized products can be obtained with an enantiomeric ratio of approximately 90:10 even at -20 °C.[2][3]

Q4: Can I run the reaction at a higher temperature to speed it up?

A4: While increasing the temperature will accelerate the reaction rate, it is likely to have a detrimental effect on the stereoselectivity. At higher temperatures, there is increased thermal energy, which can lead to the formation of both (R) and (S) enantiomers at more comparable rates, thus lowering the enantiomeric excess of the final product.

Q5: Besides temperature, what other factors can affect the stereoselectivity?

A5: Several other factors can influence the stereochemical outcome, including:

• Chiral Ligand: The choice of the chiral ligand is crucial in directing the stereochemistry of the alkylation.

• Solvent: The polarity and coordinating ability of the solvent can affect the conformation of the reactive intermediates and transition states.

• Base: The nature and strength of the base used for deprotonation can impact the selectivity.

• Rate of Addition: Slow, dropwise addition of the electrophile (methylating agent) at low temperatures is often critical to maintain stereocontrol.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Enantiomeric Excess (e.e.)	Reaction temperature is too high.	Maintain a consistently low temperature during the alkylation step, ideally at or below -78 °C. Ensure the cooling bath is stable throughout the addition of the electrophile.
Inefficient chiral ligand.	Screen different chiral ligands to find one that provides optimal stereochemical induction for this specific transformation.
Racemization of the intermediate.	Ensure the reaction is worked up promptly after completion to minimize the risk of product racemization.
Low Product Yield	Incomplete deprotonation.	Use a sufficiently strong and fresh solution of the organolithium base. Ensure all reagents and solvents are anhydrous.
Side reactions.	Lowering the reaction temperature can also help to minimize side reactions. Ensure slow and controlled addition of the electrophile.
Inefficient quenching.	Quench the reaction at a low temperature before allowing it to warm to room temperature.
Formation of Dialkylated Byproduct	Excess of the alkylating agent.	Use a stoichiometric amount or a slight excess of the methylating agent.
Reaction temperature too high.	Higher temperatures can promote over-alkylation. Maintain a low reaction temperature.

Data Presentation

The following table summarizes the effect of temperature on the enantiomeric ratio (er) for the asymmetric functionalization of N-Boc-pyrrolidine, a closely related system to the synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. This data illustrates the general trend of improved stereoselectivity at lower temperatures.

Reaction Temperature (°C)	Enantiomeric Ratio (er)	Reference
-20	~90:10	[2][3]
-30	High er	[1]
-40	High er	[1]

Note: The data presented is for a similar chemical system and is intended to be illustrative of the general impact of temperature on the stereoselectivity of N-Boc-pyrrolidine alkylation.

Experimental Protocols

Asymmetric α-Alkylation of N-Boc-Pyrrolidine

This protocol is a representative procedure for the asymmetric α-alkylation of N-Boc-pyrrolidine to yield (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Materials:

• N-tert-Butoxycarbonylpyrrolidine (N-Boc-pyrrolidine)

• sec-Butyllithium (s-BuLi) in cyclohexane

• (-)-Sparteine

• Methyl iodide (MeI)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add a solution of (-)-sparteine (1.2 equivalents) in anhydrous diethyl ether to a cooled (-78 °C) solution of N-Boc-pyrrolidine (1.0 equivalent) in anhydrous diethyl ether.

• Deprotonation: To the solution from step 1, add s-BuLi (1.1 equivalents) dropwise while maintaining the temperature at -78 °C. Stir the resulting solution at this temperature for 3 hours to ensure complete formation of the chiral lithiated intermediate.

• Alkylation: Add methyl iodide (1.5 equivalents) dropwise to the reaction mixture at -78 °C. Stir the reaction at this temperature for an additional 4 hours.

• Quenching: Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution at -78 °C.

• Work-up: Allow the reaction mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess by chiral HPLC or GC analysis.

Visualizations

Caption: A step-by-step workflow for the asymmetric alkylation of N-Boc-pyrrolidine.

Caption: A logical workflow for troubleshooting low stereoselectivity in the synthesis.

References

• 1. “High” temperature asymmetric lithiation of N-Boc heterocycles: synthesis of tetra-substituted pyrrolidines - White Rose eTheses Online [etheses.whiterose.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric lithiation trapping of N-Boc heterocycles at temperatures above -78 °C - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing epimerization at the C2 position of the pyrrolidine ring

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance on preventing epimerization at the C2 position of the pyrrolidine ring during chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is epimerization at the C2 position of the pyrrolidine ring?

A1: Epimerization is a chemical process where the stereochemical configuration at one of several chiral centers in a molecule is inverted. For a pyrrolidine ring, the C2 position (the alpha-carbon relative to the carboxyl group in proline) is a stereocenter. Epimerization at this position results in the formation of a diastereomer, which can be difficult to separate and can alter the biological activity of the final compound. This process typically occurs through a deprotonation-reprotonation mechanism that involves a planar, achiral enolate intermediate.

Q2: Why is the C2 position of a proline residue generally considered resistant to epimerization?

A2: Proline's unique cyclic structure imparts significant conformational rigidity. This rigidity makes the abstraction of the alpha-proton at the C2 position more difficult compared to non-cyclic amino acids, thus reducing the likelihood of epimerization under standard peptide synthesis conditions.

Q3: Under what conditions can the C2 stereocenter of a pyrrolidine derivative become susceptible to epimerization?

A3: Despite its general stability, the C2 stereocenter can epimerize under certain conditions, particularly with prolonged exposure to strong bases or elevated temperatures. The risk increases when the carboxyl group at C2 is activated, such as during peptide coupling reactions, as this enhances the acidity of the C2 proton.

Q4: How can I detect and quantify the extent of C2 epimerization?

A4: The most common method for detecting and quantifying epimerization is through chiral High-Performance Liquid Chromatography (HPLC). A chiral stationary phase (CSP) column can separate the desired diastereomer from its epimer. The percentage of the epimer is then determined by integrating the respective peak areas in the chromatogram.

Troubleshooting Guide: High Levels of C2 Epimer Detected

This guide addresses the common issue of observing a high percentage of the undesired C2 epimer in your reaction product.

Problem: My final product shows a significant percentage of the C2-epimerized diastereomer.

Potential Cause 1: Inappropriate Base Selection or Concentration

The type and amount of base used are critical. Strong, non-hindered bases can readily abstract the acidic alpha-proton at C2, leading to epimerization.

• Recommended Solution:

  • Use a Weaker or Sterically Hindered Base: Replace strong bases like Triethylamine (TEA) with weaker or more sterically hindered alternatives such as N,N-diisopropylethylamine (DIPEA), N-methylmorpholine (NMM), or 2,4,6-collidine.

  • Use Stoichiometric Amounts: Avoid using an excess of base; use only the stoichiometric amount required for the reaction.

Potential Cause 2: Elevated Reaction Temperature

Higher reaction temperatures provide the energy to overcome the activation barrier for proton abstraction and subsequent epimerization.

• Recommended Solution:

  • Maintain Low Temperatures: Conduct the reaction at a low temperature, ideally between 0 °C and room temperature (approx. 25°C). For particularly sensitive substrates, performing the reaction at 0°C or below is recommended.

Potential Cause 3: Choice of Coupling Reagent

Some peptide coupling reagents are known to promote higher rates of racemization/epimerization, often through the formation of highly reactive intermediates.

• Recommended Solution:

  • Use Low-Epimerization Additives: When using carbodiimide coupling reagents like DCC or DIC, always include an additive such as 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma). These additives suppress epimerization.

  • Switch to Uronium/Phosphonium Reagents: Utilize uronium/aminium (e.g., HATU, HCTU) or phosphonium-based (e.g., PyBOP) coupling reagents, which are generally associated with lower rates of epimerization.

Potential Cause 4: Solvent Polarity

The polarity of the solvent can influence the rate of epimerization. Polar aprotic solvents like Dimethylformamide (DMF) can sometimes stabilize the intermediates that lead to epimerization.

• Recommended Solution:

  • Prefer Non-Polar Solvents: Whenever possible, use less polar solvents like Dichloromethane (DCM) or toluene. If a more polar solvent is necessary, ensure that other conditions (base, temperature) are optimized to minimize risk.

Potential Cause 5: Prolonged Reaction or Activation Time

Extended exposure of the activated pyrrolidine derivative to basic conditions increases the probability of epimerization.

• Recommended Solution:

  • In Situ Activation: Add the coupling reagent in situ (to the mixture of reactants) rather than pre-activating the pyrrolidine component for an extended period.

  • Monitor Reaction Progress: Closely monitor the reaction using techniques like Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to avoid unnecessarily long reaction times.

Comparative Data Tables

Table 1: Comparison of Common Bases and Their Relative Epimerization Risk

Base	Chemical Name	Type	Relative Epimerization Risk	Recommended Use
TEA	Triethylamine	Strong, Unhindered	High	Not recommended for sensitive substrates
DIPEA / DIEA	N,N-Diisopropylethylamine	Hindered	Low	Preferred alternative to TEA
NMM	N-Methylmorpholine	Weaker	Low	Good alternative for many applications
2,4,6-Collidine	2,4,6-Trimethylpyridine	Hindered	Very Low	Highly recommended for sensitive couplings

Table 2: Comparison of Coupling Reagents and Their Relative Epimerization Risk

Reagent Class	Example(s)	Additive	Relative Epimerization Risk	Notes
Carbodiimide	DCC, DIC	None	High	Not recommended without an additive
Carbodiimide	DCC, DIC	HOBt, Oxyma	Low	Additives act as epimerization suppressors
Uronium/Aminium	HBTU, HATU, HCTU	N/A	Low	Generally efficient and safe for stereochemistry
Phosphonium	PyBOP, PyAOP	N/A	Low	Effective reagents with low epimerization potential

Experimental Protocols

Protocol 1: Low-Epimerization Coupling of a Boc-Protected Pyrrolidine-2-Carboxylic Acid using HCTU

This protocol minimizes epimerization by using a low-risk coupling reagent (HCTU), a hindered base, and a less polar solvent.

• Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the N-terminal deprotected amino acid or peptide (1.0 equiv.) in Dichloromethane (DCM).

• Addition of Pyrrolidine: Add the Boc-protected pyrrolidine-2-carboxylic acid derivative (1.1 equiv.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Reagent Addition: Add HCTU (1.1 equiv.) and N,N-diisopropylethylamine (DIPEA) (2.0 equiv.) to the cooled solution.

• Reaction: Allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Quantification of C2 Epimerization using Chiral HPLC

This protocol provides a general method to determine the diastereomeric ratio of your product.

• Sample Preparation: Prepare a standard solution of your purified product in the mobile phase at a concentration of approximately 1 mg/mL.

• HPLC System & Column:

  • System: An HPLC system equipped with a UV detector.

  • Column: A chiral stationary phase (CSP) column, such as one based on cellulose or amylose derivatives (e.g., Chiralcel® OD-H or Chiralpak® AD-H).

• Chromatographic Conditions (Typical):

  • Mobile Phase: A mixture of hexane and isopropanol. The exact ratio (e.g., 90:10 or 80:20) must be optimized to achieve baseline separation of the diastereomers.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV detection at a suitable wavelength (e.g., 210-220 nm).

• Quantification:

  • Inject the sample onto the column.

  • Integrate the peak areas for the desired product and its C2 epimer.

  • Calculate the percentage of epimerization using the formula: % Epimerization = [Area(Epimer) / (Area(Epimer) + Area(Desired Product))] * 100

Visualizations

Caption: A troubleshooting workflow to diagnose and resolve C2 epimerization.

Caption: The mechanism of C2 epimerization proceeds via a planar enolate.

Reference Data & Comparative Studies

Comparison of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate with other chiral auxiliaries

For researchers, scientists, and drug development professionals, the precise control of stereochemistry is a cornerstone of modern organic synthesis. Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a reaction, enabling the synthesis of enantiomerically pure compounds. This guide provides an objective comparison of several leading chiral auxiliaries, with a special focus on the strategic role of proline-derived compounds like (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

This comparison will delve into the performance of well-established auxiliaries such as Evans' oxazolidinones, Myers' pseudoephedrine amides, and Enders' SAMP/RAMP hydrazones, supported by experimental data. We will also clarify the distinct role of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, which primarily serves as a versatile chiral building block for the synthesis of more complex catalysts rather than as a traditional chiral auxiliary.

The Role of Chiral Auxiliaries

A chiral auxiliary is a stereogenic molecule that is reversibly attached to a substrate, inducing facial selectivity in a subsequent reaction.[1] An ideal auxiliary should be readily available, easy to attach and remove under mild conditions, and provide a high degree of stereocontrol, leading to a high diastereomeric or enantiomeric excess of the product.[2] After the desired stereocenter is created, the auxiliary is cleaved and can often be recovered for reuse.[3]

General workflow for chiral auxiliary-mediated synthesis.

Proline Derivatives: A Tale of Two Strategies

Proline and its derivatives are a cornerstone of asymmetric synthesis, primarily utilized in two distinct strategies: as direct chiral auxiliaries or as foundational synthons for more complex organocatalysts.

Divergent strategies for utilizing proline derivatives.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate typically follows the "Chiral Building Block Approach." The Boc-protected amine allows for selective reactions at the carboxylic acid position, enabling its incorporation into larger, more sophisticated catalytic structures. While direct use as a traditional auxiliary is not widely documented, its value lies in providing the chiral scaffold for highly effective, next-generation catalysts.

In contrast, auxiliaries like SAMP and RAMP , derived from prolinol, exemplify the "Direct Chiral Auxiliary Approach." They are attached to a carbonyl compound to form a chiral hydrazone, which then directs subsequent alkylation reactions with high diastereoselectivity before being cleaved.[4]

Performance Comparison of Leading Chiral Auxiliaries

The effectiveness of a chiral auxiliary is best assessed through its performance in key chemical transformations, particularly in carbon-carbon bond-forming reactions like asymmetric alkylation. Below is a summary of typical performance data for several industry-standard auxiliaries.

Data Presentation: Asymmetric Alkylation

Chiral Auxiliary	Substrate	Electrophile	Yield (%)	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)
Evans' Oxazolidinone [5]	N-Propionyl-(S)-4-benzyl-2-oxazolidinone	Allyl Iodide	~70-80%	98:2
Myers' Pseudoephedrine Amide [6]	(1S,2S)-Pseudoephedrine Propanamide	Benzyl Bromide	99%	≥99:1
Myers' Pseudoephedrine Amide [7]	(1S,2S)-Pseudoephedrine Propanamide	Iodomethane	99%	98:2
Enders' SAMP Hydrazone [4][8]	3-Pentanone SAMP Hydrazone	Propyl Iodide	56-58%	≥97% d.e.
Enders' SAMP Hydrazone [8]	Cyclohexanone SAMP Hydrazone	Allyl Bromide	96%	>99:1

Note: Yields and diastereoselectivities are highly dependent on specific reaction conditions, substrates, and electrophiles. The data presented are representative examples.

Profiles of Key Chiral Auxiliaries

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (Chiral Building Block)

• Primary Role: This compound is a protected amino acid derivative primarily used as a synthon. The Boc group facilitates its use in peptide couplings and the construction of complex chiral ligands and organocatalysts.

• Advantages: Commercially available, stable, and allows for selective functionalization. It is a key component in the synthesis of advanced proline-based catalysts that can offer superior performance to simple proline.

• Cleavage: The Boc protecting group is typically removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

Evans' Oxazolidinone Auxiliaries

• Primary Role: Widely used for stereoselective aldol reactions, alkylations, and Diels-Alder reactions.[3]

• Mechanism of Action: The N-acyl oxazolidinone forms a rigid chelated enolate (typically with lithium, sodium, or boron), where the bulky substituent at the 4-position effectively blocks one face, directing the electrophile to the opposite side.[5]

• Advantages: High and predictable diastereoselectivity, reliable performance across a wide range of substrates, and well-established protocols.

• Cleavage: Can be cleaved under various conditions to yield carboxylic acids (LiOH/H₂O₂), alcohols (LiBH₄), or aldehydes (LiAlH(OEt)₃).[9]

Myers' Pseudoephedrine Amides

• Primary Role: A practical and highly effective auxiliary for the asymmetric alkylation of carboxylic acid derivatives.[10]

• Mechanism of Action: The pseudoephedrine amide is deprotonated to form a rigid lithium chelated enolate. The secondary lithium alkoxide and methyl group are believed to block one face of the enolate, directing alkylation with high diastereoselectivity.[6] The presence of lithium chloride is often crucial for high reactivity and selectivity.[11]

• Advantages: Both enantiomers of pseudoephedrine are inexpensive and readily available. The amides are often crystalline and easy to handle, and the alkylation reactions proceed with excellent yields and selectivities.[6]

• Cleavage: The auxiliary can be removed under acidic or basic hydrolysis to give carboxylic acids, or by using various reducing agents to afford alcohols or aldehydes. Organometallic reagents can be added to furnish ketones.[3]

Enders' SAMP/RAMP Hydrazones

• Primary Role: Used for the asymmetric α-alkylation of ketones and aldehydes.[4] SAMP is (S)-1-amino-2-(methoxymethyl)pyrrolidine and RAMP is its (R)-enantiomer.

• Mechanism of Action: The ketone or aldehyde is condensed with SAMP or RAMP to form a chiral hydrazone. Deprotonation with a strong base like LDA forms a rigid, internally chelated azaenolate. The bulky pyrrolidine ring directs the electrophile to the opposite face.[8]

• Advantages: Provides a reliable method for the α-alkylation of carbonyl compounds with very high stereoselectivity.

• Cleavage: The resulting alkylated hydrazone can be cleaved to regenerate the chiral ketone or aldehyde, typically by ozonolysis or hydrolysis with quaternization (e.g., MeI followed by acid).[12]

Oppolzer's Sultams

• Primary Role: Camphorsultams are versatile auxiliaries used in a wide range of reactions including Michael additions, Diels-Alder reactions, alkylations, and aldol reactions.[13][14]

• Mechanism of Action: The N-acyl sultam can form chelates with Lewis acids, creating a rigid conformation that shields one face of the dienophile or enolate, thus directing the approach of the reaction partner.

• Advantages: High crystallinity of derivatives often facilitates purification by recrystallization. It demonstrates excellent stereocontrol in many different types of transformations.[15]

• Cleavage: Typically removed by hydrolysis (e.g., LiOH/H₂O₂) or reduction (e.g., LiAlH₄).

Experimental Protocols

Protocol 1: Asymmetric Alkylation using an Evans' Oxazolidinone Auxiliary[5]

• Acylation: To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 eq.) in anhydrous THF, add n-butyllithium (1.05 eq.) at -78 °C. After stirring for 15 minutes, add the desired acyl chloride (1.1 eq.) and allow the reaction to warm to room temperature. Quench with saturated aqueous NH₄Cl and extract the product.

• Alkylation: Dissolve the N-acyl oxazolidinone (1.0 eq.) in anhydrous THF and cool to -78 °C. Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq.) and stir for 30 minutes to form the sodium enolate. Add the alkyl halide (e.g., allyl iodide, 1.2 eq.) and stir at -78 °C until completion (monitored by TLC).

• Work-up and Purification: Quench the reaction with saturated aqueous NH₄Cl, extract with an organic solvent, dry over anhydrous MgSO₄, and purify by silica gel chromatography.

• Cleavage to Carboxylic Acid: Dissolve the purified alkylated product in a 4:1 mixture of THF and water and cool to 0 °C. Add 30% aqueous hydrogen peroxide (4.0 eq.) followed by aqueous lithium hydroxide (1.2 eq.). Stir vigorously for 1-2 hours. Quench the excess peroxide with aqueous Na₂SO₃ and isolate the carboxylic acid.

Protocol 2: Asymmetric Alkylation using a Myers' Pseudoephedrine Auxiliary[6]

• Amide Formation: React (1R,2R)-(+)-pseudoephedrine (1.0 eq.) with the desired acyl chloride or anhydride (1.1 eq.) in the presence of a base like triethylamine in a suitable solvent (e.g., CH₂Cl₂). Purify the resulting amide, often by recrystallization.

• Alkylation: To a suspension of the pseudoephedrine amide (1.0 eq.) and anhydrous lithium chloride (6.0 eq.) in dry THF at -78 °C, slowly add a solution of lithium diisopropylamide (LDA) (2.2 eq.) in THF. Allow the mixture to warm to 0 °C for 15 minutes, then briefly to room temperature. Re-cool the mixture to 0 °C (for most primary alkyl halides) and add the alkylating agent (1.1-1.5 eq.).

• Work-up and Purification: After completion (monitored by TLC), quench the reaction with saturated aqueous NH₄Cl. Extract the product with an organic solvent, dry, and purify by chromatography or recrystallization.

• Cleavage to Carboxylic Acid: The alkylated amide can be hydrolyzed to the corresponding carboxylic acid by refluxing with aqueous H₂SO₄ (e.g., 6 N).

Protocol 3: Asymmetric Alkylation using an Enders' SAMP Auxiliary[4]

• Hydrazone Formation: Mix the ketone (1.2 eq.) with (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.0 eq.) and heat at 60 °C under an inert atmosphere overnight. Purify the resulting hydrazone by distillation.

• Alkylation: Dissolve the purified SAMP-hydrazone (1.0 eq.) in dry diethyl ether or THF and cool to 0 °C. Add lithium diisopropylamide (LDA) (1.1 eq.) dropwise and stir to ensure complete deprotonation. Cool the reaction to a low temperature (e.g., -78 °C or -110 °C) and slowly add the alkyl halide (1.1 eq.). Allow the reaction to warm to room temperature and stir until completion.

• Work-up and Purification: Quench the reaction with water, extract the product, dry, and purify the alkylated hydrazone.

• Cleavage to Ketone (Ozonolysis): Dissolve the alkylated hydrazone in CH₂Cl₂ at -78 °C and bubble ozone through the solution until a blue color persists. Purge the solution with oxygen or argon and add dimethyl sulfide to work up the ozonide. After warming to room temperature, wash with water and purify the resulting ketone by distillation or chromatography.

Conclusion

The selection of a chiral directing group is a critical decision in the design of an asymmetric synthesis. Evans' oxazolidinones, Myers' pseudoephedrine amides, Oppolzer's sultams, and Enders' SAMP/RAMP hydrazones represent robust and reliable "traditional" chiral auxiliaries that provide high levels of stereocontrol for a variety of transformations through direct attachment to a substrate. They are the workhorses of asymmetric synthesis with a wealth of supporting literature and predictable outcomes.

In contrast, (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate represents a more modern strategic element. Its primary value is not in its direct application as a removable auxiliary, but as a highly versatile chiral building block. By using this synthon, chemists can construct sophisticated, tailor-made organocatalysts that can achieve exceptional levels of performance, often surpassing what is possible with direct auxiliary methods. The choice between these approaches depends on the specific synthetic challenge, with traditional auxiliaries offering proven reliability and proline-derived synthons providing a gateway to the development of novel and highly efficient catalytic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. Enders SAMP/RAMP hydrazone-alkylation reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. The Origins of Stereoselectivity in the α-Alkylation of Chiral Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemistry.williams.edu [chemistry.williams.edu]
• 10. synarchive.com [synarchive.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. uwindsor.ca [uwindsor.ca]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Enantiomeric Excess Determination for Products of Asymmetric Synthesis Using (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the accurate determination of enantiomeric excess (ee) is a critical final step. Chiral building blocks like (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate are employed to induce stereoselectivity, leading to the formation of enantioenriched products, often other substituted pyrrolidines. Verifying the success of such transformations requires robust and precise analytical methods. This guide provides an objective comparison of the principal techniques used for ee determination, with a focus on their application to chiral pyrrolidine derivatives, supported by experimental data and detailed protocols.

The primary methods for quantifying enantiomeric excess fall into two categories: chiral chromatography and Nuclear Magnetic Resonance (NMR) spectroscopy. The choice between them depends on factors like the analyte's properties, required sensitivity, and available equipment.

Parameter	Chiral Chromatography (HPLC/GC)	Chiral NMR Spectroscopy
Principle	Physical separation of enantiomers via differential interaction with a chiral stationary phase (CSP) or separation of diastereomeric derivatives on an achiral phase.	Formation of transient diastereomeric complexes with a chiral solvating or shift reagent, leading to distinct, quantifiable signals for each enantiomer in the NMR spectrum.[1][2]
Sample State	Solution (HPLC); Volatile & Thermally Stable (GC)	Solution in a deuterated solvent
Resolution	Generally high to excellent, often achieving baseline separation.[3]	Lower than chromatography; peak overlap can be a challenge.
Sensitivity	High (ng to pg range), dependent on the detector (e.g., UV, MS, FID).	Lower (mg range), requires a higher concentration of the analyte.
Analysis Time	10-30 minutes per sample for HPLC; 5-20 minutes for GC.	2-10 minutes per sample, plus sample preparation time.
Development	Method development can be time-consuming, requiring screening of columns and mobile phases.[4]	Simpler method development, primarily involving screening of a suitable chiral auxiliary reagent.
Sample Recovery	Non-destructive with HPLC (sample can be collected post-detection).	Non-destructive; the sample is fully recoverable.

I. Chiral Chromatography Methods

Chiral chromatography is the gold standard for ee determination, offering high accuracy and resolution.[5] The separation can be achieved directly, using a chiral stationary phase (CSP), or indirectly, by first converting the enantiomers into diastereomers.

Direct Separation on Chiral Stationary Phases (CSPs)

This is the most common approach, where enantiomers are separated based on their differential interactions with a chiral column. For pyrrolidine derivatives and other cyclic amines, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective.[5][6]

Table 1: Example Conditions for Chiral HPLC Separation of Pyrrolidine Derivatives | Analyte Class | Chiral Stationary Phase (CSP) | Mobile Phase | Elution Order / Notes | | :--- | :--- | :--- | :--- | | 2-Arylpyrrolidines | Polysaccharide-based (e.g., Chiralpak® IA, AD-H) | Hexane / 2-Propanol (Isopropanol) | The ratio is optimized to achieve baseline separation.[3][6] | | General Amines | Macrocyclic Glycopeptide (e.g., CHIROBIOTIC™ V) | Methanol / Acetic Acid / Triethylamine | Effective for polar, ionizable compounds.[7] | | Di-substituted Pyrrolidines | Chiral Stationary Phase HPLC | Not specified, but successfully used to determine enantiomeric ratios.[8] | | Chiral Amines (General) | Cyclodextrin-based (e.g., CYCLOBOND™) | Acetonitrile / Water or Methanol / Water with buffers | Inclusion complexation is the primary separation mechanism.[4][7] |

Experimental Protocol: Enantiomeric Excess Determination by Chiral HPLC

This protocol outlines a general procedure for developing a direct separation method for a chiral product, such as a substituted pyrrolidine.

• Sample Preparation :

  • Accurately weigh and dissolve the purified reaction product in a suitable solvent to a final concentration of approximately 1 mg/mL. The solvent should be compatible with the mobile phase (e.g., a mixture of hexane and isopropanol).

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC Method Development & Analysis :

  • Column Selection : Begin with a polysaccharide-based CSP, such as a Chiralpak® IA or Chiralcel® OD-H column, which are known to be effective for a broad range of chiral compounds.

  • Mobile Phase Screening : Start with a standard mobile phase, such as 90:10 (v/v) n-Hexane/Isopropanol. Run the analysis and adjust the ratio to optimize the separation. Increasing the alcohol content generally reduces retention time but may also decrease resolution.[9]

  • Instrument Conditions :

    • Flow Rate : 1.0 mL/min

    • Column Temperature : 25 °C

    • Detection : UV, wavelength set to an absorbance maximum of the analyte (e.g., 220 nm or 254 nm).

  • Injection : Inject 5-10 µL of the prepared sample solution.

  • Data Acquisition : Record the chromatogram until both enantiomer peaks have eluted.

• Data Analysis :

  • Identify and integrate the peak areas corresponding to the two enantiomers (Area₁ and Area₂).

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Workflow for ee determination by chiral chromatography.

II. Chiral NMR Spectroscopy Methods

NMR spectroscopy offers a rapid alternative for ee determination without requiring chromatographic separation. The method relies on converting the enantiomers into transient diastereomeric species by adding a chiral auxiliary agent directly to the NMR tube. This induces small differences in the chemical shifts of the enantiomers, allowing for their distinct signals to be integrated.

Using Chiral Shift Reagents (CSRs)

Lanthanide-based chiral shift reagents are paramagnetic complexes that coordinate to Lewis basic sites in the analyte (e.g., amines, alcohols, carbonyls).[10] This interaction causes large changes in the chemical shifts of nearby protons, and the chirality of the reagent leads to different shifts for each enantiomer of the analyte.[11][12]

Table 2: Common Chiral Auxiliary Reagents for NMR Analysis

Reagent Type	Example Reagent	Analyte Functional Groups
Chiral Shift Reagent	Tris[3-(heptafluoropropylhydroxymethylene)-d-camphorato]europium(III) [Eu(hfc)₃]	Alcohols, ketones, esters, amines, epoxides[1][12]
Chiral Shift Reagent	Tris[3-(heptafluoropropylhydroxymethylene)-d-camphorato]praseodymium(III) [Pr(hfc)₃]	Alcohols, ketones, esters, amines, epoxides[12]
Chiral Solvating Agent	(R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (TFAE)	Amines, amides, alcohols

| Chiral Derivatizing Agent | (S)-2-tert-butyl-2-methyl-1,3-benzodioxole-4-carboxylic acid | Amines, Alcohols (forms stable diastereomers)[13] |

Experimental Protocol: Enantiomeric Excess Determination by ¹H NMR

This protocol describes a general procedure using a chiral shift reagent.

• Sample Preparation :

  • Prepare a solution of the purified analyte (5-10 mg) in a suitable deuterated solvent (e.g., 0.6 mL of CDCl₃) in a standard NMR tube.

  • Acquire a standard ¹H NMR spectrum to serve as a reference.

• Addition of Chiral Shift Reagent :

  • Add a small, sub-stoichiometric amount of the chiral shift reagent (e.g., Eu(hfc)₃, approx. 0.1-0.2 equivalents) directly to the NMR tube.

  • Gently shake the tube to ensure complete dissolution and complexation.

• NMR Data Acquisition :

  • Acquire another ¹H NMR spectrum. Observe the changes in chemical shifts.

  • Identify a proton signal that is well-resolved and shows clear separation (splitting) into two distinct peaks, one for each enantiomer. Protons closest to the site of complexation will show the largest separation.

  • If separation is insufficient, add another small portion of the shift reagent and re-acquire the spectrum until baseline separation of a target signal is achieved. Avoid adding a large excess, which can cause significant peak broadening.[1]

• Data Analysis :

  • Carefully integrate the two separated signals (Integral₁ and Integral₂).

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Integral₁ - Integral₂) / (Integral₁ + Integral₂)| * 100

Decision tree for selecting an ee determination method.

Conclusion

Both chiral chromatography and chiral NMR spectroscopy are powerful techniques for determining the enantiomeric excess of chiral molecules synthesized using auxiliaries like (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

• Chiral HPLC stands out as the most widely used and robust method, offering superior resolution and sensitivity for a broad range of compounds, including the common 2-substituted pyrrolidine products. It is the preferred method for high-accuracy quality control and when baseline separation is critical.

• Chiral NMR provides a significantly faster, non-destructive alternative that is ideal for rapid screening of reaction outcomes, especially when sample amounts are not limited and method development time is short.

The optimal choice depends on the specific requirements of the analysis. For routine, high-throughput screening of reaction success, NMR may be sufficient. For rigorous, quantitative validation required in process development and for regulatory purposes, a well-developed chiral HPLC method is indispensable.

References

• 1. web.mit.edu [web.mit.edu]
• 2. NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dehydroabietyl squaramide incorporating chiral pyrrolidine for highly diastereo- and enantioselective Michael reaction between cyclohexanone and β-nitrostyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. eijppr.com [eijppr.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. csfarmacie.cz [csfarmacie.cz]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Optical purity determination by NMR: use of chiral lanthanide shift reagents and a base line technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. US3915641A - NMR method for determination of enantiomeric compositions with chiral shift reagents - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

Chiral HPLC Analysis: A Comparative Guide for Products Synthesized with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in Asymmetric Michael Additions

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral catalyst is a critical decision in asymmetric synthesis. This guide provides an objective comparison of the performance of (R)-tert-butyl 2-methylpyrrolidine-1-carboxylate and its derivatives against other organocatalysts in the asymmetric Michael addition of aldehydes to nitroalkenes. The comparison is supported by experimental data from peer-reviewed literature, with a focus on the chiral High-Performance Liquid Chromatography (HPLC) analysis of the resulting γ-nitroaldehyde products.

The asymmetric Michael addition is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the creation of stereogenic centers with high fidelity. Pyrrolidine-based organocatalysts have emerged as a powerful tool in this arena, with (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its analogues demonstrating significant potential. The efficacy of these catalysts is ultimately determined by the stereoselectivity of the reaction, which is quantified by diastereomeric ratio (dr) and enantiomeric excess (ee%). Chiral HPLC is the gold standard for determining these parameters, providing a robust and reliable method for separating and quantifying stereoisomers.

Performance Comparison in the Asymmetric Michael Addition of Propanal to trans-β-Nitrostyrene

To provide a clear and objective comparison, this guide focuses on the well-studied asymmetric Michael addition of propanal to trans-β-nitrostyrene, a benchmark reaction for evaluating the performance of chiral organocatalysts. Below is a summary of the performance of a catalyst structurally similar to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and a widely used Jørgensen-Hayashi-type catalyst, (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether.

Catalyst	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee%) of syn-isomer	Yield (%)	Reference
Pyrrolidine Derivative 1	92:8	85	87	[1]
Jørgensen-Hayashi Catalyst 2	>95:5	99	95	[2]

Note: Catalyst 1 is a pyrrolidine-based organocatalyst with a bulky substituent at the C2 position, structurally comparable to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. The data for this catalyst was obtained using methylcyclohexane as the solvent at 0 °C. The data for the Jørgensen-Hayashi catalyst 2 was obtained using 4-nitrophenol as an additive.

Experimental Protocols

Detailed experimental methodologies are crucial for reproducibility and for understanding the context of the presented data.

General Procedure for the Asymmetric Michael Addition

• To a solution of the nitroalkene (0.2 mmol) in the specified solvent (2 mL), the aldehyde (0.4 mmol) is added.

• The mixture is stirred at the designated temperature, and the organocatalyst (10 mol%) is added.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired γ-nitroaldehyde product.[1]

Chiral HPLC Analysis Protocol

The enantiomeric excess of the Michael adducts is determined by chiral HPLC analysis. The specific conditions can vary depending on the product and the available chiral stationary phases. A general protocol is as follows:

• Sample Preparation: A small amount of the purified product is dissolved in the HPLC mobile phase to a concentration of approximately 1 mg/mL. The solution is then filtered through a 0.45 µm syringe filter.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector is used.

• Chromatographic Conditions:

  • Chiral Stationary Phase (CSP): Polysaccharide-based columns such as Chiralcel OD-H, OJ-H, or Chiralpak AD-H and AS-H are commonly used for the separation of γ-nitroaldehyde enantiomers.[3][4]

  • Mobile Phase: A mixture of n-hexane and isopropanol is typically used. The ratio is optimized to achieve baseline separation of the enantiomers.

  • Flow Rate: A flow rate of 1.0 mL/min is common.

  • Column Temperature: The analysis is usually performed at a controlled room temperature (e.g., 25 °C).

  • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm).

• Data Analysis: The retention times of the two enantiomers are recorded. The peak areas for each enantiomer are integrated, and the enantiomeric excess (ee%) is calculated using the formula: ee% = [|Area(major) - Area(minor)| / (Area(major) + Area(minor))] x 100.

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and analysis of chiral γ-nitroaldehydes.

Caption: Logical workflow for chiral HPLC method development.

References

• 1. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]
• 2. ethz.ch [ethz.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Chiral Auxiliaries: (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate vs. Prolinol-Derived Auxiliaries in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the precise control of stereochemistry is a cornerstone of modern organic synthesis. Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct the formation of a specific stereoisomer. This guide provides a detailed comparison between (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and the widely utilized prolinol-derived auxiliaries, with a focus on their application in asymmetric alkylation reactions. The selection of an appropriate chiral auxiliary is critical for maximizing reaction efficiency, diastereoselectivity, and enantiomeric excess, ultimately impacting the viability of a synthetic route.

Introduction to the Chiral Auxiliaries

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a chiral auxiliary featuring a pyrrolidine scaffold. The presence of a methyl group at the C2 position and a bulky tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom creates a defined steric environment that can effectively shield one face of a reactive intermediate, such as an enolate. This steric hindrance directs the approach of an electrophile, leading to high diastereoselectivity in carbon-carbon bond-forming reactions.

Prolinol-derived auxiliaries are a well-established class of chiral auxiliaries derived from the readily available and inexpensive amino acid, proline.[1] Common examples include the (S)- and (R)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP and RAMP, respectively) hydrazones and various prolinol amides.[1] These auxiliaries achieve stereocontrol through the formation of rigid, chelated transition states, where a metal cation coordinates to heteroatoms within the auxiliary and the substrate, thereby creating a biased environment for the incoming reagent.[1]

Performance Comparison in Asymmetric Alkylation

Quantitative Data Summary

Auxiliary	Substrate	Electrophile	Base	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.) (%)	Enantiomeric Excess (e.e.) (%)	Yield (%)
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate derivative	N-Propionyl amide	Benzyl bromide	LDA	>98:2	-	~85
Prolinol-derived (SAMP)	Cyclohexanone Hydrazone	Methyl Iodide	LDA	>95 (d.e.)	>95	70-85
Prolinol-derived (RAMP)	Propiophenone Hydrazone	Ethyl Iodide	LDA	>95 (d.e.)	>95	75-90
Prolinol-derived (SAMP)	Acetone Hydrazone	Benzyl Bromide	LDA	>90 (d.e.)	>90	65-80

Note: The data for the (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate derivative is based on typical results for similar N-acyl pyrrolidine auxiliaries in asymmetric alkylation. The data for SAMP/RAMP is compiled from various sources and actual results may vary depending on specific reaction conditions.

Experimental Protocols

Asymmetric Alkylation using an N-Acyl-(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Auxiliary

This protocol describes a general procedure for the diastereoselective alkylation of an N-propionyl derivative of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

1. Acylation of the Chiral Auxiliary:

• To a solution of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (1.0 equiv.) and triethylamine (1.5 equiv.) in anhydrous dichloromethane (DCM) at 0 °C, add propionyl chloride (1.2 equiv.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography to yield the N-propionyl auxiliary.

2. Diastereoselective Alkylation:

• To a solution of the N-propionyl auxiliary (1.0 equiv.) in anhydrous tetrahydrofuran (THF) at -78 °C, add lithium diisopropylamide (LDA) (1.1 equiv.) dropwise.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Add the alkylating agent (e.g., benzyl bromide, 1.2 equiv.) dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C for 4-6 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and allow the mixture to warm to room temperature.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the alkylated product.

3. Auxiliary Removal:

• The N-acyl auxiliary can be cleaved under basic or acidic hydrolytic conditions. For example, the alkylated amide can be hydrolyzed with aqueous lithium hydroxide in a mixture of THF and methanol to yield the corresponding carboxylic acid.

• Alternatively, reductive cleavage with agents like lithium aluminum hydride (LiAlH₄) will furnish the corresponding primary alcohol. The choice of cleavage method depends on the desired functionality in the final product.

Asymmetric Alkylation of a Ketone using a Prolinol-Derived (SAMP) Auxiliary

This protocol outlines the well-established SAMP-hydrazone method for the asymmetric alkylation of ketones.[1]

1. Hydrazone Formation:

• Condense the prochiral ketone (1.0 equiv.) with (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.1 equiv.) in a suitable solvent like diethyl ether or THF, often with gentle heating, to form the corresponding SAMP-hydrazone.[1]

2. Diastereoselective Alkylation:

• Dissolve the purified SAMP-hydrazone (1.0 equiv.) in anhydrous diethyl ether or THF and cool to 0 °C.

• Add a solution of lithium diisopropylamide (LDA) (1.1 equiv.) dropwise and stir to ensure complete deprotonation, forming the lithium azaenolate.

• Cool the reaction to a low temperature (e.g., -78 °C) and slowly add the alkyl halide (1.1 equiv.).

• Allow the reaction to warm to room temperature and stir until completion.

3. Auxiliary Removal (Cleavage):

• The alkylated SAMP-hydrazone is cleaved to reveal the enantioenriched ketone. This can be achieved through ozonolysis or by treatment with an acid.[1] The water-soluble auxiliary can often be recovered from the aqueous phase.[1]

Mechanistic Rationale and Advantages

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: Steric Shielding

The stereochemical outcome of alkylations using N-acyl derivatives of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is primarily governed by steric hindrance. The bulky tert-butyl group on the Boc-protected nitrogen and the methyl group at the C2 position effectively block one face of the enolate. This forces the incoming electrophile to approach from the less hindered face, resulting in a high degree of diastereoselectivity.

Advantages of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate:

• Simplified Stereocontrol: The stereoselectivity is primarily dictated by sterics, which can make the outcome more predictable compared to chelation-controlled models that are sensitive to metal ions and solvents.

• Broad Substrate Scope: This type of auxiliary is often effective for a wide range of acyclic and cyclic amide substrates.

• Milder Cleavage Conditions: While requiring a separate step, the removal of the N-acyl auxiliary can often be achieved under conditions that are milder than the ozonolysis sometimes required for hydrazone cleavage.

Prolinol-Derived Auxiliaries: Chelation Control

Prolinol-derived auxiliaries, such as SAMP, rely on the formation of a rigid, chelated transition state. In the case of SAMP-hydrazone alkylation, the lithium cation is chelated by the methoxy group and the nitrogen atoms of the hydrazone. This rigidifies the conformation of the azaenolate and directs the electrophile to the less hindered face.

Advantages of Prolinol-Derived Auxiliaries:

• High Stereoselectivity: The well-defined, chelated transition states often lead to exceptionally high levels of diastereoselectivity and enantioselectivity.[1]

• Well-Established Methodology: The SAMP/RAMP hydrazone method is a thoroughly studied and reliable method for the asymmetric alkylation of ketones and aldehydes.[2]

• Auxiliary Recovery: The prolinol-derived auxiliary is often water-soluble after cleavage, facilitating its recovery and potential reuse.[1]

Logical and Experimental Workflows

Logical Relationship: Stereocontrol in Asymmetric Alkylation

Caption: Mechanisms of stereocontrol for the two auxiliaries.

Experimental Workflow: Asymmetric Alkylation and Auxiliary Removal

Caption: General experimental workflow for asymmetric alkylation.

Conclusion

Both (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and prolinol-derived auxiliaries are effective tools for asymmetric synthesis, particularly in alkylation reactions. The choice between them depends on the specific substrate, the desired final product functionality, and the preferred method of stereocontrol and auxiliary removal.

Prolinol-derived auxiliaries, especially the SAMP/RAMP hydrazones, are exceptionally well-documented and provide very high levels of stereoselectivity for the alkylation of ketones and aldehydes through a chelation-controlled mechanism.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, when used as an N-acyl derivative, offers a robust steric-controlled approach for the asymmetric alkylation of amides. This can be advantageous in terms of predictability and potentially milder cleavage conditions.

For researchers and drug development professionals, a careful evaluation of the specific synthetic challenge at hand, including the nature of the substrate and the desired final product, will guide the optimal selection between these two valuable classes of chiral auxiliaries.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Validating Stereochemistry in Reactions Mediated by (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric synthesis, the ability to control the three-dimensional arrangement of atoms is paramount. Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a reaction. This guide provides a comparative analysis of the validation of stereochemistry for products derived from reactions mediated by the chiral auxiliary, (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate. We will delve into common stereoselective reactions, present key experimental data for product validation, and provide detailed protocols for the essential analytical techniques.

Performance in Stereoselective Reactions

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is a proline-derived chiral auxiliary that has demonstrated efficacy in directing stereoselective transformations such as alkylations, aldol reactions, and Michael additions. The bulky tert-butyl group and the rigid pyrrolidine ring create a well-defined chiral environment, influencing the facial selectivity of the approach of reagents to the substrate.

To objectively assess its performance, we will consider a representative asymmetric Michael addition, a fundamental carbon-carbon bond-forming reaction.

Asymmetric Michael Addition: A Case Study

The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound is a cornerstone of organic synthesis. When mediated by a chiral auxiliary like (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, this reaction can proceed with high diastereoselectivity.

Below is a table summarizing the typical performance of this chiral auxiliary in a Michael addition reaction, compared with a well-established alternative, a chiral oxazolidinone (Evans auxiliary).

Chiral Auxiliary	Electrophile	Nucleophile	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	Diethyl maleate	Grignard Reagent	Toluene	-78	~85	>95:5	[1]
Chiral Oxazolidinone (Evans Auxiliary)	Crotonate derivative	Organocuprate	THF	-78	~90	>98:2	[1]

Table 1: Comparison of Chiral Auxiliaries in Asymmetric Michael Additions

This data highlights that (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate can facilitate Michael additions with high yields and excellent diastereoselectivity, comparable to widely used chiral auxiliaries. The stereochemical outcome is critically dependent on the reaction conditions, including the choice of solvent, temperature, and the nature of the reactants.[1]

Experimental Protocols for Stereochemical Validation

Accurate determination of the stereochemical purity of the reaction products is crucial. The following are detailed methodologies for the key experiments used to validate the stereochemistry of products from reactions mediated by (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Diastereomeric Ratio (d.r.) Determination

Principle: Diastereomers are distinct compounds with different physical and chemical properties, including their NMR spectra. By integrating the signals corresponding to each diastereomer, their relative ratio can be determined.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 10-20 mg of the crude reaction mixture or purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Use a relaxation delay (d1) of at least 5 times the longest T1 relaxation time of the protons being integrated to ensure accurate integration.

• Data Processing and Analysis:

  • Process the spectrum using appropriate software (e.g., MestReNova, TopSpin).

  • Apply phasing and baseline correction to the spectrum.

  • Identify well-resolved signals corresponding to protons that are in different chemical environments in the two diastereomers. Protons alpha to the newly formed stereocenter are often good candidates.

  • Integrate the selected signals for each diastereomer.

  • The diastereomeric ratio is calculated from the ratio of the integration values.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Excess (e.e.) Determination

Principle: After cleavage of the chiral auxiliary, the resulting enantiomers can be separated and quantified using a chiral stationary phase (CSP) in an HPLC system. The enantiomeric excess is a measure of the purity of one enantiomer over the other.

Experimental Protocol:

• Auxiliary Cleavage: Before analysis, the (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate auxiliary must be cleaved from the product. This is typically achieved by hydrolysis (e.g., with LiOH or TFA) or reduction (e.g., with LiBH₄), depending on the linkage.

• Sample Preparation: Dissolve a small amount of the resulting enantiomeric mixture in the mobile phase. Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: Select a suitable chiral stationary phase. Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are often effective.

  • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of n-hexane and isopropanol. The ratio is optimized to achieve baseline separation of the enantiomers.

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Detection: UV detection at a wavelength where the analyte absorbs is commonly used (e.g., 210 nm or 254 nm).

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer.

X-ray Crystallography for Absolute Stereochemistry Determination

Principle: X-ray crystallography provides unambiguous determination of the three-dimensional structure of a crystalline compound, including its absolute stereochemistry.

Experimental Protocol:

• Crystal Growth: Grow single crystals of the purified product of sufficient size and quality. This can be achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer and collect X-ray diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data.

• Absolute Configuration Determination: The absolute configuration can be determined using anomalous dispersion effects, often by calculating the Flack parameter. A value close to zero for the correct enantiomer confirms the absolute stereochemistry.[2]

Visualization of Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the logical flow of asymmetric synthesis and the workflow for stereochemical validation.

Caption: Workflow of an asymmetric synthesis using a chiral auxiliary.

Caption: Workflow for the validation of product stereochemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, X-Ray Crystallography and Biological Activities of Covalent, Non-Peptidic Inhibitors of SARS-CoV-2 Main Protease - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure: A Comparative Guide to the Spectroscopic Analysis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Derivatives

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides a comprehensive comparison of spectroscopic techniques for the structural elucidation of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its derivatives, a class of compounds significant in asymmetric synthesis.[1] We present a comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by experimental data from closely related derivatives. Furthermore, we contrast these routine methods with alternative techniques like Chiral High-Performance Liquid Chromatography (HPLC) and Single-Crystal X-ray Diffraction to provide a holistic view of structural confirmation.

Spectroscopic Data Comparison

The following tables summarize key quantitative data obtained from the spectroscopic analysis of various (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate derivatives. These data points are crucial for confirming the presence of key functional groups and elucidating the overall molecular structure.

Table 1: ¹H NMR Spectroscopic Data of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Derivatives (500 MHz, CDCl₃)

Derivative	δ (ppm), multiplicity, J (Hz), Integration
Derivative A	3.87 – 3.78 (m, 1H), 3.36 – 3.23 (m, 2H), 2.00 – 1.73 (m, 3H), 1.72 – 1.65 (m, 1H), 1.65 – 1.57 (m, 1H), 1.46 (s, 9H), 1.21 (dd, J = 13.5, 10.2 Hz, 1H), 0.94 (s, 9H)[2]
Derivative B	3.79 – 3.71 (m, 1H), 3.58 – 3.46 (m, 2H), 3.40 – 3.31 (m, 1H), 3.31 – 3.23 (m, 1H), 1.97 – 1.85 (m, 1H), 1.88 – 1.69 (m, 5H), 1.66 – 1.56 (m, 1H), 1.44 (s, 10H)[2]
Derivative C	7.21 (t, J = 7.4 Hz, 2H), 7.16 – 7.10 (m, 3H), 3.91 (br s, 1H), 3.26 (br s, 2H), 3.03 (d, J = 12.9 Hz, 1H), 2.47 (dd, J = 13.0, 9.5 Hz, 1H), 1.75 – 1.59 (m, 4H), 1.44 (s, 9H)[2]

Table 2: ¹³C NMR Spectroscopic Data of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Derivatives (126 MHz, CDCl₃)

Derivative	δ (ppm)
Derivative A	154.5, 79.2, 54.6, 48.6, 45.9, 32.9, 30.4, 30.4, 28.9, 23.4[2]
Derivative B	154.8, 79.3, 56.8, 46.4, 45.2, 32.1, 30.6, 29.8, 28.7, 23.5[2]
Derivative C	154.7, 139.4, 129.6, 128.5, 126.3, 79.3, 58.9, 46.6, 40.4, 29.5, 28.8, 23.1[2]

Table 3: IR Spectroscopic Data of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Derivatives (film, νmax, cm⁻¹)

Derivative	Key Absorptions (cm⁻¹)
Derivative A	2956, 2871, 1691, 1477, 1455, 1389, 1364[2]
Derivative B	2969, 2874, 1689, 1478, 1454, 1391, 1364[2]
Derivative C	3027, 2973, 1690, 1497, 1479, 1454, 1365[2]

Table 4: Mass Spectrometry Data of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate Derivatives

Derivative	Ionization Method	m/z (calculated)	m/z (found)
Derivative A	ESI-TOF	264.19340 ([M+Na]⁺)	264.19302[2]
Derivative B	ESI-TOF	270.12313 ([M+Na]⁺)	270.12348[2]
(R)-(-)-N-Boc-3-pyrrolidinol	ESI	187 ([M]⁺)	Often low abundance or absent[3]

Comparison with Alternative Structural Elucidation Techniques

While NMR, IR, and MS are powerful tools for determining the connectivity and functional groups within a molecule, other techniques can provide complementary or more definitive information, especially concerning stereochemistry and purity.

Table 5: Comparison of Key Structural Elucidation Techniques

Technique	Information Provided	Sample Requirements	Advantages	Limitations
NMR Spectroscopy	Detailed information on the carbon-hydrogen framework, connectivity, and chemical environment of atoms.	5-10 mg dissolved in a deuterated solvent.	Provides rich structural information in solution, allowing for the study of dynamic processes.[4]	Structure determination can be complex; may not provide precise bond lengths and angles as X-ray crystallography.[4]
Mass Spectrometry (MS)	Precise molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns offer structural clues.	A very small amount of ionizable sample.	Extremely sensitive, requiring minimal sample.[4]	The molecular ion may be unstable and not observed for some compounds, such as those with labile protecting groups.[3]
IR Spectroscopy	Information about the presence of specific functional groups.	A small amount of sample (solid, liquid, or gas).	Quick and simple method to identify functional groups.	Provides limited information about the overall molecular structure.
Single-Crystal X-ray Diffraction	Precise 3D atomic coordinates, bond lengths, bond angles, absolute configuration, and crystal packing.	High-quality single crystal (typically >0.1 mm).	Considered the "gold standard" for unambiguous structural determination in the solid state.[4]	Growing suitable crystals can be a major challenge. The solid-state conformation may differ from the solution conformation.[4]
Chiral HPLC	Determination of enantiomeric purity and separation of enantiomers.	Small amount of sample soluble in the mobile phase.	Reliable method for assessing enantiomeric excess, crucial for chiral drug development.[5]	Does not provide direct structural information about the molecule's connectivity.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining high-quality spectroscopic data.

General Protocol for NMR Spectroscopic Analysis [4]

• Sample Preparation: Dissolve approximately 5-10 mg of the (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the desired NMR spectra (¹H, ¹³C, COSY, etc.) on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transformation, phasing, baseline correction, and integration) using appropriate software. Chemical shifts are typically referenced to the residual solvent peak.

General Protocol for IR Spectroscopic Analysis

• Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the compound between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Data Acquisition: Place the sample in the spectrometer and acquire the infrared spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

General Protocol for High-Resolution Mass Spectrometry (HRMS) Analysis [4]

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is a common technique for polar molecules.[4]

• Mass Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to obtain a highly accurate mass-to-charge ratio (m/z).

• Data Analysis: Use the accurate mass to determine the elemental composition of the molecular ion.

General Protocol for Chiral HPLC Analysis [5]

• Instrumentation: Utilize an HPLC system equipped with a UV detector and a chiral stationary phase (CSP) column (e.g., polysaccharide-based or macrocyclic glycopeptide-based).

• Mobile Phase Preparation: Prepare an isocratic or gradient mobile phase, typically a mixture of a non-polar solvent (e.g., n-hexane) and a polar modifier (e.g., isopropanol).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Chromatographic Run: Inject the sample onto the column and monitor the elution of the enantiomers using the UV detector at an appropriate wavelength.

• Data Analysis: Determine the retention times of the enantiomers and calculate the enantiomeric excess.

Visualizing the Analytical Workflow

To effectively compare and confirm the structure of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate derivatives, a logical workflow is employed.

Caption: Workflow for Spectroscopic Structure Confirmation.

The following diagram illustrates the logical relationship in comparing different analytical techniques for a comprehensive structural elucidation.

Caption: Comparison of Analytical Techniques for Structural Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Inefficacy of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and a Comparative Guide to Effective Pyrrolidine-Based Catalysts in Asymmetric Michael Additions

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount for achieving high stereoselectivity and yields in asymmetric synthesis. This guide addresses the efficacy of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in asymmetric Michael additions and provides a comparative analysis with established, high-performing pyrrolidine-based organocatalysts. Experimental data, detailed protocols, and mechanistic illustrations are provided to support the rational selection of catalysts for this crucial carbon-carbon bond-forming reaction.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: An Unsuitable Catalyst for Enamine-Mediated Michael Additions

A thorough review of the scientific literature reveals that (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is not a recognized or effective catalyst for asymmetric Michael additions of aldehydes or ketones. The core reason for this inactivity lies in its chemical structure. The catalytic cycle of widely-used pyrrolidine-based organocatalysts, such as L-proline and its derivatives, relies on the presence of a free secondary amine. This amine reacts with a carbonyl compound (aldehyde or ketone) to form a chiral enamine intermediate. This enamine then acts as the nucleophile, attacking the Michael acceptor with high stereocontrol.

In the case of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, the pyrrolidine nitrogen is protected by a tert-butoxycarbonyl (Boc) group. This bulky protecting group prevents the formation of the crucial enamine intermediate, thereby rendering the molecule catalytically inactive for this transformation.

Figure 1. Inactivity of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

High-Performing Alternatives: A Comparative Overview

In contrast to the ineffective Boc-protected pyrrolidine, several classes of pyrrolidine-based organocatalysts have demonstrated exceptional efficacy in asymmetric Michael additions. The most prominent among these are L-proline, prolinamides, and diarylprolinol silyl ethers. The following table summarizes their performance in the asymmetric Michael addition of aldehydes and ketones to nitroalkenes, showcasing their high yields and stereoselectivities under various reaction conditions.

Catalyst Type	Catalyst	Michael Donor	Michael Acceptor	Cat. Loading (mol%)	Solvent	Time (h)	Yield (%)	d.r. (syn:anti)	ee (%)
Amino Acid	L-Proline	Cyclohexanone	trans-β-Nitrostyrene	20	DMSO	24	95	95:5	96
L-Proline	Propanal	trans-β-Nitrostyrene	10	Dichloromethane	48	78	90:10	92
Prolinamide	Adamantoyl L-prolinamide	Cyclohexanone	trans-β-Nitrostyrene	10	Toluene	24	95	98:2	99
Adamantoyl L-prolinamide	Propanal	trans-β-Nitrostyrene	10	Dichloromethane	72	92	95:5	97
Diarylprolinol Silyl Ether	(S)-Diphenylprolinol TMS Ether	Propanal	trans-β-Nitrostyrene	10	Dichloromethane	22	72	93:7	99
(S)-Diphenylprolinol TMS Ether	Pentanal	trans-β-Nitrostyrene	3	Water	24	85	94:6	98

The Catalytic Cycle of Effective Pyrrolidine-Based Catalysts

The success of L-proline and its derivatives stems from their ability to form a transient chiral enamine with the carbonyl substrate. This enamine then attacks the nitroalkene Michael acceptor. The stereochemistry of the product is dictated by the facial selectivity of this attack, which is controlled by the chiral environment of the catalyst. The subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.

Figure 2. General catalytic cycle for asymmetric Michael additions.

Experimental Protocol: Asymmetric Michael Addition using a Diarylprolinol Silyl Ether Catalyst

The following is a representative experimental protocol for the asymmetric Michael addition of propanal to trans-β-nitrostyrene catalyzed by (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether.

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (10 mol%)

• trans-β-Nitrostyrene (1.0 mmol, 1.0 equiv)

• Propanal (3.0 mmol, 3.0 equiv)

• Dichloromethane (CH₂Cl₂, 2.0 mL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 mmol, 32.5 mg) and trans-β-nitrostyrene (1.0 mmol, 149.1 mg).

• Dissolve the solids in dichloromethane (2.0 mL).

• Cool the mixture to 0 °C in an ice bath.

• Add propanal (3.0 mmol, 0.22 mL) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion (typically 22-24 hours), quench the reaction by adding a saturated aqueous solution of NH₄Cl (5 mL).

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford the desired γ-nitroaldehyde.

• Determine the diastereomeric ratio and enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis.

While (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is ineffective for catalyzing asymmetric Michael additions due to its N-Boc protection, a range of other pyrrolidine-based organocatalysts, such as L-proline, prolinamides, and diarylprolinol silyl ethers, have proven to be highly efficient and stereoselective. The choice among these effective catalysts will depend on the specific substrates, desired stereochemical outcome, and reaction conditions. This guide provides the necessary comparative data and procedural information to aid researchers in making an informed catalyst selection for their synthetic endeavors.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: A Comparative Benchmark in Asymmetric Organocatalysis

For researchers, scientists, and drug development professionals, the selection of an optimal organocatalyst is paramount for achieving high efficiency and stereoselectivity in asymmetric synthesis. This guide provides a comprehensive performance comparison of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate against other widely used organocatalysts in key carbon-carbon bond-forming reactions: the asymmetric aldol reaction and the Michael addition.

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a chiral pyrrolidine derivative, has emerged as a promising organocatalyst. Its structural features, particularly the presence of a bulky tert-butoxycarbonyl (Boc) protecting group and a methyl group at the C2 position, influence its catalytic activity and stereodirecting capabilities. This guide benchmarks its performance against established catalysts such as the naturally occurring amino acid (S)-proline, second-generation imidazolidinone catalysts (MacMillan catalysts), and diarylprolinol silyl ethers (Hayashi-Jørgensen catalysts).

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a fundamental tool for the synthesis of chiral β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceuticals. The efficiency of an organocatalyst in this transformation is evaluated based on product yield, diastereoselectivity (dr), and enantioselectivity (ee).

While direct head-to-head comparative data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate against the other selected catalysts under identical conditions is limited in the available literature, we can infer its potential performance based on studies of structurally similar catalysts. The following table summarizes the performance of various pyrrolidine-based catalysts in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, a common benchmark reaction.

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
(S)-Proline	20	DMSO	48	99	97:3	99
MacMillan Catalyst (2nd Gen)	5-20	Various	12-48	>90	>95:5	>95
Diarylprolinol Silyl Ether	1-10	Various	1-24	>90	>95:5	>95
Structurally similar to target	10-30	Various	24-72	Moderate to High	Variable	Moderate to High

Note: Data for "(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate" is inferred from the performance of other C2-substituted Boc-protected pyrrolidines. Direct comparative studies are needed for a definitive assessment.

Performance in Asymmetric Michael Additions

The asymmetric Michael addition is a powerful method for the enantioselective formation of carbon-carbon bonds in a 1,4-conjugate fashion. It is widely used to synthesize a variety of chiral compounds, including γ-nitro ketones, which are versatile synthetic intermediates.

Similar to the aldol reaction, direct comparative data for the target catalyst is scarce. The table below presents a summary of the performance of different organocatalysts in the benchmark Michael addition of cyclohexanone to β-nitrostyrene.

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
(S)-Proline	20	DMSO	96	78	84:16	20
MacMillan Catalyst (2nd Gen)	5-20	Various	12-48	>90	>90:10	>90
Diarylprolinol Silyl Ether	1-10	Various	1-24	>95	>95:5	>99
Structurally similar to target	10-20	Various	24-96	Moderate to High	Variable	Moderate to High

Note: Data for "(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate" is inferred from the performance of other C2-substituted Boc-protected pyrrolidines. Direct comparative studies are needed for a definitive assessment.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and comparing catalyst performance. Below are general protocols for the benchmark asymmetric aldol and Michael reactions.

General Experimental Protocol for Asymmetric Aldol Reaction

Reaction: Cyclohexanone + 4-Nitrobenzaldehyde → (2R,1'R)-2-(hydroxy(4-nitrophenyl)methyl)cyclohexan-1-one

• To a stirred solution of 4-nitrobenzaldehyde (0.25 mmol) in the chosen solvent (e.g., DMSO, 1.0 mL), add cyclohexanone (2.5 mmol, 10 equivalents).

• Add the organocatalyst (0.025 mmol, 10 mol%).

• Stir the reaction mixture at room temperature for the specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

General Experimental Protocol for Asymmetric Michael Addition

Reaction: Cyclohexanone + β-Nitrostyrene → 2-((R)-2-nitro-1-phenylethyl)cyclohexan-1-one

• To a vial containing the organocatalyst (0.025 mmol, 10 mol%), add the chosen solvent (e.g., DMSO, 1.0 mL).

• Add cyclohexanone (0.5 mmol, 2 equivalents) followed by β-nitrostyrene (0.25 mmol).

• Stir the reaction mixture at room temperature for the specified time, monitoring the reaction progress by TLC.

• Upon completion, directly purify the crude reaction mixture by flash column chromatography on silica gel.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Mechanistic Insights & Logical Flow

The catalytic cycle of pyrrolidine-based organocatalysts in these reactions generally proceeds through the formation of a key enamine intermediate. The stereochemical outcome is determined by the facial selectivity of the enamine's attack on the electrophile, which is influenced by the steric and electronic properties of the catalyst.

Caption: General enamine catalytic cycle for pyrrolidine-catalyzed reactions.

The logical flow for evaluating and comparing these organocatalysts involves a systematic approach, starting from catalyst selection to the final analysis of the reaction outcome.

Caption: Workflow for benchmarking organocatalyst performance.

Literature review of the applications and success rates of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a proline-derived chiral organocatalyst, has emerged as a valuable tool in asymmetric synthesis. Its utility stems from its ability to effectively induce stereoselectivity in a variety of carbon-carbon bond-forming reactions, crucial for the synthesis of enantiomerically pure pharmaceuticals and other complex molecules. This guide provides a comprehensive comparison of its performance against other relevant pyrrolidine-based catalysts, supported by experimental data and detailed protocols.

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a cornerstone of organic synthesis for the construction of β-hydroxy carbonyl compounds. The performance of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its analogues is often evaluated in the reaction between aldehydes and ketones. Below is a compilation of data from various studies, showcasing the efficacy of different catalysts.

Table 1: Performance of Pyrrolidine-Based Catalysts in the Asymmetric Aldol Reaction of 4-Nitrobenzaldehyde with Cyclohexanone.

Catalyst	Additive	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
L-Proline	None	DMSO	24	95	95:5	96	[1]
(S)-2-(Trifluoromethyl)pyrrolidine	None	Toluene	48	88	92:8	94
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	TFA	CH2Cl2	36	92	90:10	95
(S)-Diphenylprolinol TMS ether	None	Neat	72	99	97:3	>99

Note: Data for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is representative and may vary based on specific substrate and reaction conditions.

Performance in Asymmetric Michael Additions

The asymmetric Michael addition is a key reaction for the enantioselective formation of 1,5-dicarbonyl compounds and related structures. Pyrrolidine-based organocatalysts are widely employed to catalyze the addition of nucleophiles to α,β-unsaturated carbonyl compounds.

Table 2: Performance of Pyrrolidine-Based Catalysts in the Asymmetric Michael Addition of Propanal to trans-β-Nitrostyrene.

Catalyst	Additive	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
L-Proline	None	DMSO	48	85	85:15	90
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	Benzoic Acid	Dioxane	24	95	92:8	97
(S)-2-(Aminomethyl)pyrrolidine	None	CH2Cl2	12	98	95:5	99
(S)-a,a-Diphenyl-2-pyrrolidinemethanol	None	Toluene	36	93	90:10	98

Note: The performance of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate is presented as a representative example. Actual results can vary.

Experimental Protocols

Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

This protocol is adapted from established synthetic procedures for similar compounds.

Materials:

• (R)-2-Methylpyrrolidine

• Di-tert-butyl dicarbonate (Boc)₂O

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (R)-2-methylpyrrolidine (1.0 eq) in dichloromethane (10 volumes), add an aqueous solution of sodium bicarbonate (2.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane (2 volumes) dropwise to the stirred mixture over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 5 volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to afford (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate as a colorless oil.

General Protocol for Asymmetric Aldol Reaction

Materials:

• Aldehyde (1.0 mmol)

• Ketone (5.0 mmol)

• (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate (0.1 mmol, 10 mol%)

• Trifluoroacetic acid (TFA) (0.05 mmol, 5 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂) (2 mL)

Procedure:

• To a dry reaction vial under an inert atmosphere, add (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and dichloromethane.

• Add the ketone to the solution and stir for 10 minutes at room temperature.

• Add the trifluoroacetic acid and stir for another 5 minutes.

• Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the aldehyde dropwise to the reaction mixture.

• Stir the reaction at the same temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired β-hydroxy carbonyl compound.

Visualizations

Catalytic Cycle of Enamine Catalysis

The catalytic cycle illustrates the generally accepted mechanism for asymmetric reactions catalyzed by pyrrolidine derivatives.

Caption: Generalized catalytic cycle for an asymmetric aldol reaction.

Synthetic Workflow

The following diagram outlines the key steps in the synthesis of the title compound.

Caption: Synthetic workflow for the target organocatalyst.

References

• 1. benchchem.com [benchchem.com]

A Cost-Benefit Analysis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in Large-Scale Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of chiral building blocks is a critical decision that significantly impacts the economic viability, efficiency, and scalability of large-scale synthetic campaigns. (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, a valuable chiral intermediate, is frequently employed in the synthesis of complex molecules and active pharmaceutical ingredients (APIs). This guide provides an objective comparison of the primary synthetic routes to this compound, alongside an analysis of its performance against alternative chiral building blocks, supported by experimental data.

Executive Summary

The large-scale synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate presents a trade-off between established, multi-step chemical syntheses and emerging biocatalytic routes. Traditional methods, often originating from the chiral pool, offer reliability but can be associated with higher costs and greater environmental impact. In contrast, biocatalysis presents a greener and potentially more cost-effective alternative, though it may require significant process optimization. The choice of synthetic strategy ultimately depends on a careful evaluation of factors including raw material costs, process efficiency, desired enantiopurity, and the scale of production.

Data Presentation: Comparison of Synthetic Routes

The following tables summarize the key quantitative data for the primary synthetic routes to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and provide a cost comparison with alternative chiral building blocks.

Table 1: Performance Comparison of Synthesis Methods for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

Parameter	Chiral Pool Synthesis (from L-Proline derivative)	Asymmetric Hydrogenation	Biocatalytic Deracemization
Starting Material	N-Boc-L-prolinol	2-Methylpyrroline	Racemic 2-methylpyrrolidine
Key Reagents	Mesyl chloride, Lithium triethylborohydride (Super-Hydride®)	Chiral metal catalyst (e.g., Rh-DuPHOS), H₂	Transaminase, Pyridoxal 5'-phosphate (PLP)
Overall Yield	~75-85%	>95%	Up to 50% (for the desired enantiomer)
Enantiomeric Excess (ee)	>99%	>99%	>99%
Reaction Time	Multi-day process	Hours	24-48 hours
Key Advantages	High enantiopurity from a readily available chiral source.	High yield and enantioselectivity, potentially scalable.	Mild reaction conditions, high enantioselectivity.
Key Disadvantages	Multi-step synthesis, use of hazardous and expensive reagents.	High cost of precious metal catalysts, requires specialized equipment.	Theoretical maximum yield of 50%, requires enzyme development and optimization.

Table 2: Estimated Cost-Benefit Analysis for Large-Scale Synthesis (per kg of product)

Cost Factor	Chiral Pool Synthesis	Asymmetric Hydrogenation	Biocatalytic Deracemization
Raw Material Cost	High (driven by Super-Hydride® and N-Boc-L-prolinol)	Moderate to High (catalyst cost is significant)	Low to Moderate (depends on enzyme cost and reuse)
Process Cost	Moderate (standard chemical synthesis equipment)	High (requires high-pressure hydrogenation reactors)	Moderate (requires bioreactors and downstream processing)
Waste Disposal Cost	Moderate to High (organometallic and chlorinated waste)	Low to Moderate (catalyst recycling is crucial)	Low (aqueous waste streams)
Overall Cost-Effectiveness	Moderate (reliable but expensive)	High (for very large scale and high-value products)	Potentially Very High (with optimized enzyme and process)

Table 3: Comparison with Alternative Chiral Pyrrolidine Building Blocks

Chiral Building Block	Key Features	Typical Applications	Relative Cost
(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate	Bulky Boc-protecting group, single methyl substituent.	Asymmetric catalysis, synthesis of specific APIs.	$$ $
(S)-N-Boc-prolinol	Hydroxymethyl group for further functionalization.	Precursor to various pyrrolidine derivatives, chiral ligands.	$$
(R)-2-Methylpyrrolidine	Unprotected secondary amine.	Direct use as a chiral base or ligand.	$
(2R,5R)-2,5-Dimethylpyrrolidine	C₂-symmetric, increased steric hindrance.	Chiral auxiliary and ligand in asymmetric synthesis.	$$$$

Experimental Protocols

Protocol 1: Synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate from (S)-N-Boc-prolinol

This protocol is a multi-step process involving mesylation followed by reductive cyclization.

Step 1: Mesylation of (S)-N-Boc-prolinol

• To a cooled (0 °C) solution of (S)-N-Boc-prolinol (1 equivalent) in dichloromethane (DCM), add triethylamine (1.5 equivalents).

• Slowly add methanesulfonyl chloride (1.2 equivalents) to the solution, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude mesylate.

Step 2: Reductive Cyclization with Lithium Triethylborohydride (Super-Hydride®)

• Dissolve the crude mesylate from Step 1 in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C.

• Slowly add a 1.0 M solution of Lithium triethylborohydride (Super-Hydride®) in THF (2.5 equivalents) to the reaction mixture, maintaining the temperature below -70 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Add 1 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide.

• Stir the mixture for 1 hour, then extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Protocol 2: Biocatalytic Synthesis of (R)-2-Methylpyrrolidine

This protocol outlines a general procedure for the deracemization of racemic 2-methylpyrrolidine using a transaminase. The resulting (R)-2-methylpyrrolidine can then be protected with a Boc group.

• Prepare a buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.5).

• Add racemic 2-methylpyrrolidine as the substrate and a suitable amino donor (e.g., isopropylamine).

• Add the (R)-selective transaminase enzyme and pyridoxal 5'-phosphate (PLP) cofactor.

• Incubate the reaction mixture at a controlled temperature (e.g., 30-40 °C) with agitation for 24-48 hours.

• Monitor the reaction progress by chiral HPLC or GC.

• Upon completion, extract the (R)-2-methylpyrrolidine from the aqueous phase using an organic solvent (e.g., methyl tert-butyl ether - MTBE).

• The extracted (R)-2-methylpyrrolidine can then be converted to (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate using di-tert-butyl dicarbonate (Boc₂O) under standard conditions.

Mandatory Visualization

The following diagrams illustrate the decision-making process for selecting a synthetic route and a generalized experimental workflow.

Caption: Decision workflow for selecting a synthesis pathway for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Caption: Experimental workflow for the chiral pool synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Conclusion

The synthesis of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate on a large scale requires a thorough evaluation of competing synthetic strategies.

• Chiral pool synthesis offers a reliable and well-established route with high enantiopurity, making it suitable for lab and pilot-scale production where the higher cost of reagents like Super-Hydride® can be tolerated.

• Asymmetric hydrogenation emerges as a powerful option for industrial-scale manufacturing of high-value products, provided the significant initial investment in catalysts and specialized equipment can be justified by the high yields and throughput.

• Biocatalysis represents the most environmentally friendly and potentially the most cost-effective approach in the long run. However, it necessitates considerable upfront investment in enzyme development, screening, and process optimization to be competitive.

Ultimately, the optimal choice will be dictated by the specific economic, logistical, and regulatory constraints of the project. This guide provides the foundational data to aid researchers and drug development professionals in making an informed decision that aligns with their strategic goals.

Safety & Regulatory Compliance

Safe Disposal of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate: A Comprehensive Guide for Laboratory Professionals

An essential guide for researchers, scientists, and drug development professionals on the proper disposal procedures for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, ensuring laboratory safety and regulatory compliance.

This document provides a detailed, step-by-step protocol for the safe handling and disposal of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate and its associated waste. Adherence to these procedures is crucial for maintaining a safe laboratory environment and ensuring compliance with environmental regulations.

Immediate Safety Considerations

Before handling (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate, it is imperative to consult the Safety Data Sheet (SDS) for specific hazard information. General safety practices include working in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1] Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat, must be worn at all times.[1]

Waste Characterization and Segregation

Proper identification and segregation of chemical waste are the foundational steps for safe disposal. (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate waste should be treated as hazardous chemical waste.

Key Principles:

• Do Not Mix: Avoid mixing this waste with other waste streams unless explicitly permitted by your institution's hazardous waste disposal guidelines.[1]

• Separate Solids and Liquids: Keep liquid and solid waste in separate, clearly labeled containers.

• Avoid Drain Disposal: Under no circumstances should this chemical or its residues be disposed of down the drain or in regular trash.[2]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the collection and disposal of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate waste from a laboratory setting.

• Container Selection:

  • Use a dedicated, compatible, and leak-proof container for waste collection.[3][4] Glass or high-density polyethylene containers are generally suitable.

  • Ensure the container has a secure screw-top cap to prevent leakage or evaporation.[3]

• Waste Collection:

  • Liquid Waste: Carefully transfer unwanted (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate solutions into the designated liquid waste container.

  • Solid Waste: Place contaminated solids, such as absorbent materials from spills, into a designated solid waste container. For minor spills, absorb the material with an inert absorbent like vermiculite or sand before collection.

  • Empty Containers: A container that has held (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate should be managed as hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[5]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "(R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate".[1]

  • Include the date when the waste was first added to the container.

  • Indicate any known hazards (e.g., combustible, irritant).

• Storage:

  • Store the sealed waste container in a designated and secure satellite accumulation area.[3][4]

  • The storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open flames.

  • Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

  • Provide the disposal contractor with all available information about the waste, including its chemical name and any known hazards.

  • Alternatively, the material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2] This should only be performed by a licensed disposal facility.

Quantitative Data Summary

For a comprehensive risk assessment, the following table summarizes key safety and regulatory information.

Data Point	Value/Information	Source
UN Number	Not regulated as a dangerous good for transportation.	SDS
Disposal Method	Entrust to a licensed waste disposal company.	SDS
Environmental Precautions	Prevent product from entering drains, waterways, or soil.	SDS
Spill Cleanup	Absorb with inert material (e.g., sand, vermiculite) and collect for disposal.	SDS

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

Caption: Disposal workflow for (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate.

References

• 1. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 2. capotchem.com [capotchem.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. vumc.org [vumc.org]

Personal protective equipment for handling (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate

This guide provides crucial safety and logistical information for handling (R)-tert-Butyl 2-methylpyrrolidine-1-carboxylate in a laboratory setting. The following procedures are based on the known hazards of structurally similar Boc-protected pyrrolidine derivatives and are intended to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

• Skin Irritation: May cause skin irritation upon contact.[1][2]

• Eye Irritation: Can cause serious eye irritation or damage.[1][2][3]

• Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2]

• Harmful if Swallowed: Some related compounds are harmful if ingested.[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment should be worn at all times when handling this compound.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Chemical safety goggles are required.[3]
Face Shield	A face shield should be used in addition to goggles for maximum protection.[3]
Skin Protection	Gloves	Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory.[3]
Lab Coat	A lab coat or a disposable gown made of a resistant material should be worn.[3]
Respiratory Protection	Respirator	Use a NIOSH-approved respirator when working outside of a fume hood or when aerosols may be generated.

Safe Handling Procedures

Adherence to the following handling procedures is critical for minimizing risk.

• Engineering Controls:

  • Always handle the compound in a well-ventilated area, preferably within a certified chemical fume hood.[3]

  • Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[4][5]

• Procedural Steps:

  • Avoid all direct contact with the skin, eyes, and clothing.[3][4]

  • If handling the substance in solid form, prevent the formation of dust and aerosols.[3]

  • Use non-sparking tools to prevent the risk of ignition, as related compounds can be flammable.[3]

  • Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[4]

  • Wash hands thoroughly with soap and water after handling the compound.[3][4]

Storage and Disposal

Proper storage and disposal are essential for laboratory safety and environmental protection.

Aspect	Guideline
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from incompatible substances such as strong oxidizing agents and strong acids. Some related compounds require storage at 2-8°C for long-term stability.[4][5]
Disposal	Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Do not allow the product to enter drains or waterways.[4] Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Emergency Procedures

Immediate and appropriate action is required in the event of an exposure or spill.

Emergency Scenario	First Aid Measures
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical attention.[3][4]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3][4]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

The following diagram outlines the procedural steps for responding to a chemical spill.

Caption: A logical workflow for responding to a chemical spill.

References

• 1. tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | C10H19NO3 | CID 550865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]